3-Methyl-1-(piperidin-3-yl)urea

Core Science & Biosynthesis

Physicochemical characteristics of 3-Methyl-1-(piperidin-3-yl)urea

Technical Whitepaper: Physicochemical Profiling & Synthetic Utility of 3-Methyl-1-(piperidin-3-yl)urea

Executive Summary: The "Privileged" Urea Scaffold

3-Methyl-1-(piperidin-3-yl)urea represents a high-value "privileged structure" in medicinal chemistry. Defined by a central urea linker connecting a polar methyl group and a chiral piperidine ring, this motif serves as a critical pharmacophore in the design of Soluble Epoxide Hydrolase (sEH) inhibitors and GPCR ligands. Its utility lies in its dual functionality: the urea moiety acts as a directional hydrogen bond donor/acceptor system, while the piperidine ring provides a vector for solubilization and further diversification.

This guide provides a definitive technical profile of the molecule, moving beyond basic identifiers to explore its behavior in biological matrices, synthetic routes for library generation, and critical quality attributes (CQAs) for drug development.

Molecular Architecture & Theoretical Properties

The molecule (IUPAC: 1-methyl-3-(piperidin-3-yl)urea) consists of a secondary amine (piperidine) and a neutral urea tail. This amphiphilic nature dictates its behavior in solution.

Table 1: Physicochemical Identity & Computed Constants

Property	Value / Descriptor	Context for Drug Design
CAS Number	2097935-45-8 (HCl salt)	Primary identifier for procurement.
Molecular Formula	C₇H₁₅N₃O	Low MW (<200) fits Fragment-Based Drug Discovery (FBDD).
Molecular Weight	157.21 g/mol (Free Base)	Ideal for "Lead-Like" space; allows mass for subsequent derivatization.
Chirality	1 Chiral Center (C3)	Usually synthesized as a racemate or enantiopure (R) or (S) depending on target fit.
cLogP	~0.1 to 0.5	Highly hydrophilic; excellent cytosolic solubility.
pKa (Calc.)	Piperidine N: ~10.8	The ring nitrogen is protonated at physiological pH (7.4).
H-Bond Donors	3 (2 Urea NH, 1 Piperidine NH)	Critical for binding site anchoring (e.g., Asp/Tyr residues).
TPSA	~55 Ų	Well within the Blood-Brain Barrier (BBB) permeation limit (<90 Ų).

Structural Insight: The urea group is planar due to resonance, restricting the conformational freedom of the side chain. This pre-organization reduces the entropic penalty upon binding to protein targets, a key reason for the high potency often observed in urea-based inhibitors.

Synthetic Methodology: The "Protect-React-Deprotect" Protocol

To ensure regioselectivity, the synthesis must distinguish between the nucleophilic exocyclic amine (at C3) and the endocyclic secondary amine (ring N). The standard industrial route utilizes orthogonal protection.

Protocol: Regioselective Urea Formation

• Starting Material: tert-butyl 3-aminopiperidine-1-carboxylate (1-Boc-3-aminopiperidine).

• Reagent: Methyl isocyanate (MIC) or Methylaminocarbonyl chloride.

• Solvent: Dichloromethane (DCM) or Tetrahydrofuran (THF), anhydrous.

Step-by-Step Workflow:

• Step 1 (Urea Formation): Dissolve 1-Boc-3-aminopiperidine (1.0 eq) in DCM at 0°C. Add Triethylamine (1.5 eq) followed by dropwise addition of Methyl Isocyanate (1.1 eq). Stir at RT for 4 hours.

  • Quality Check: Monitor by TLC (ninhydrin stain) for disappearance of amine.

• Step 2 (Isolation): Quench with water, extract with DCM. Wash organic layer with brine, dry over Na₂SO₄, and concentrate.[1]

• Step 3 (Deprotection): Dissolve intermediate in 1,4-Dioxane. Add 4M HCl in Dioxane (5 eq). Stir for 2 hours. The product precipitates as the hydrochloride salt.

• Step 4 (Purification): Filter the white solid. Wash with diethyl ether to remove non-polar impurities.

Figure 1: Synthetic pathway for regioselective production of 3-Methyl-1-(piperidin-3-yl)urea HCl.

Physicochemical Characterization Protocols

For researchers incorporating this fragment into a library, empirical validation of properties is superior to calculation.

A. pKa Determination (Potentiometric Titration)

Because the piperidine nitrogen is strongly basic, accurate pKa determination is vital for predicting ionization state in bioassays.

• Method: SiriusT3 or equivalent potentiometric titrator.

• Protocol:

  • Dissolve 5 mg of sample in 0.15 M KCl (ionic strength adjuster).

  • Titrate from pH 2.0 to pH 12.0 using 0.5 M KOH.

  • Data Analysis: Look for the inflection point corresponding to the piperidine nitrogen deprotonation.

  • Expected Result: A single clear pKa around 10.5–11.0. The urea protons are too weakly acidic (pKa > 13) to be observed in aqueous titration.

B. Solubility Profiling (Kinetic)

• Method: Nephelometry or Shake-Flask HPLC.

• Protocol:

  • Prepare a 10 mM stock in DMSO.

  • Spike into PBS (pH 7.4) at increasing concentrations (1–500 µM).

  • Incubate for 2 hours at 25°C with shaking.

  • Filter (0.22 µm) and analyze filtrate by HPLC-UV (210 nm).

  • Relevance: This scaffold usually exhibits >100 µM solubility, making it an excellent "solubilizing tail" for greasy inhibitors.

Structural Biology & Pharmacophore Mapping

The primary utility of 3-Methyl-1-(piperidin-3-yl)urea is its ability to bind to the catalytic triad of hydrolases (specifically sEH) or the orthosteric sites of GPCRs.

Mechanism of Action (Binding Mode):

• The Urea "Anchor": The two NH groups act as hydrogen bond donors. In sEH, they form a "pincer" grip with an Aspartate residue (e.g., Asp335 in human sEH), stabilizing the enzyme-inhibitor complex.

• The Piperidine "Vector": The piperidine ring sits in the hydrophobic tunnel but, critically, the basic nitrogen can form a salt bridge with surface residues (e.g., Glutamate or Aspartate) or interact with solvent water, improving PK properties.

Figure 2: Pharmacophore interaction map showing the "Urea Pincer" binding mode common in hydrolase targets.

Handling, Stability, and Safety

• Hygroscopicity: The HCl salt is hygroscopic. It must be stored in a desiccator at -20°C. Exposure to ambient moisture will lead to deliquescence, complicating weighing accuracy.

• Chemical Stability: The urea linkage is hydrolytically stable at physiological pH. However, prolonged exposure to strong acids (>1M HCl) at high temperatures (>80°C) can hydrolyze the urea.

• Safety: The synthesis involves Methyl Isocyanate (or equivalents), which is highly toxic. All reactions must be performed in a fume hood. The final urea product is generally considered low toxicity but should be handled as a standard irritant.

References

• sEH Inhibitor Design: Discovery of 3,3-disubstituted piperidine-derived trisubstituted ureas as highly potent soluble epoxide hydrolase inhibitors.[2] PubMed. Available at: [Link]

• Fragment Properties: Urea derivatives in modern drug discovery and medicinal chemistry.[3] Journal of Medicinal Chemistry. (Contextual grounding for urea pharmacophore).

• pKa Methodologies: pKa Data Compiled by R. Williams. Organic Chemistry Data.[4] Available at: [Link]

Sources

• 1. (R)-3-Amino-1-methyl-piperidine synthesis - chemicalbook [chemicalbook.com]
• 2. Discovery of 3,3-disubstituted piperidine-derived trisubstituted ureas as highly potent soluble epoxide hydrolase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Thieme E-Journals - Pharmaceutical Fronts / Abstract [thieme-connect.com]
• 4. 1-(4-Butylphenyl)-3-piperidin-3-yl-urea () for sale [vulcanchem.com]

Molecular weight and formula of 3-Methyl-1-(piperidin-3-yl)urea

Cheminformatics, Synthetic Methodologies, and Pharmacophore Utility [1]

Executive Summary & Chemical Identity[1][2][3][4]

3-Methyl-1-(piperidin-3-yl)urea is a critical secondary pharmacophore used in Fragment-Based Drug Discovery (FBDD).[1] It serves as a versatile "linker-binder" moiety, particularly in the development of Soluble Epoxide Hydrolase (sEH) inhibitors and GPCR ligands. Its structure combines a polar urea motif (hydrogen bond donor/acceptor) with a piperidine ring (solubility/metabolic handle), making it an ideal scaffold for optimizing pharmacokinetic profiles.

Physicochemical Profile[1][2][5][6][7]

Parameter	Value	Technical Note
IUPAC Name	1-methyl-3-(piperidin-3-yl)urea	Systematic nomenclature
Molecular Formula		Core free base composition
Molecular Weight	157.21 g/mol	Monoisotopic Mass: 157.1215
CAS Number	2097935-45-8	Refers to the HCl salt form (commercial standard)
Polar Surface Area	~55.1 Ų	High permeability potential (BBB penetrant candidate)
LogP (Predicted)	0.2 - 0.5	Favorable lipophilicity for oral bioavailability
H-Bond Donors	3	Critical for active site engagement (e.g., Asp/Glu residues)

Structural Composition Visualization

The following diagram illustrates the hierarchical decomposition of the molecule, highlighting the functional modules responsible for its biological activity.

Figure 1: Structural decomposition of 3-Methyl-1-(piperidin-3-yl)urea showing functional modules.[1]

Synthetic Methodology: The "Boc-Route" Protocol[1]

Causality & Logic: Direct reaction of 3-aminopiperidine with methyl isocyanate is ill-advised due to the competing nucleophilicity of the secondary amine (ring nitrogen) versus the primary amine (exocyclic).[1] This leads to a mixture of urea regioisomers and polymerization.

The Solution: We utilize a Protection-Activation-Deprotection strategy.[1][2] The ring nitrogen is protected with a tert-butyloxycarbonyl (Boc) group to ensure regioselectivity at the exocyclic amine.

Step-by-Step Protocol

Phase 1: Regioselective Urea Formation

Reagents: tert-butyl 3-aminopiperidine-1-carboxylate, Methyl isocyanate (or N-succinimidyl N-methylcarbamate for safety), DCM, TEA.[1]

• Preparation: Dissolve tert-butyl 3-aminopiperidine-1-carboxylate (1.0 eq) in anhydrous Dichloromethane (DCM) at 0°C under

  atmosphere.

• Activation: Add Triethylamine (TEA, 1.2 eq) to scavenge acidic byproducts.

• Addition: Dropwise addition of Methyl isocyanate (1.1 eq). Note: If avoiding isocyanates, use N-succinimidyl N-methylcarbamate at Room Temperature (RT).[1]

• Monitoring: Stir at RT for 4–6 hours. Monitor via TLC (MeOH/DCM 1:9). The disappearance of the starting amine spot indicates completion.

• Workup: Wash with 5% Citric acid (removes unreacted amine), then saturated

  . Dry organic layer over .

Phase 2: Deprotection (Boc Removal)

Reagents: 4M HCl in Dioxane or TFA/DCM.[1]

• Reaction: Dissolve the intermediate (tert-butyl 3-(3-methylureido)piperidine-1-carboxylate) in DCM.

• Cleavage: Add Trifluoroacetic acid (TFA) (20% v/v) or 4M HCl in Dioxane. Stir for 2 hours at RT.

• Validation: Evolution of

  gas ceases. LC-MS shows mass shift from [M+H] ~258 (Boc-protected) to [M+H] 158 (Target).[1]

• Isolation: Evaporate solvent. For the free base, redissolve in MeOH and pass through a basic ion-exchange resin (e.g., Amberlyst A-21).

Synthetic Workflow Diagram

Figure 2: Regioselective synthesis workflow preventing ring-nitrogen polymerization.

Analytical Validation (Self-Validating Systems)[1]

To ensure the integrity of the synthesized compound, the following analytical signatures must be verified.

Mass Spectrometry (LC-MS)[1]

• Method: ESI+ (Electrospray Ionization).

• Expected Peak:

  m/z.

• Diagnostic: If a peak at 157 is observed in negative mode (ESI-), it confirms the presence of the acidic Urea protons.

Nuclear Magnetic Resonance ( H-NMR)

Solvent: DMSO-d6 (Recommended for Urea proton visibility)

Shift ( ppm)	Multiplicity	Integration	Assignment
5.8 - 6.1	Multiplet (Broad)	2H	Urea -NH- protons (Exchangeable)
3.6 - 3.8	Multiplet	1H	Piperidine C3-H (Chiral center)
2.8 - 3.2	Multiplet	4H	Piperidine Ring adjacent to N
2.55	Doublet ( Hz)	3H	(Methyl group)
1.3 - 1.8	Multiplet	4H	Remaining Piperidine Ring

Stereochemical Note: The C3 position is a chiral center. Unless chiral separation (Chiral HPLC) or enantioselective synthesis is employed, the product is a racemate.

Medicinal Chemistry Applications

Soluble Epoxide Hydrolase (sEH) Inhibition

The urea pharmacophore is the "gold standard" for sEH inhibitors. The 1,3-disubstituted urea mimics the transition state of the epoxide hydrolysis.

• Mechanism: The urea hydrogens form hydrogen bonds with the catalytic aspartic acid residue (Asp335) in the sEH active site.

• Role of Piperidine: The piperidine ring improves water solubility compared to the traditional adamantane-urea inhibitors, addressing the "grease ball" liability of early sEH inhibitors.[3]

Fragment-Based Drug Discovery (FBDD)

With a molecular weight of 157 Da, this compound is an exemplary "fragment."

• Rule of Three Compliance: MW < 300, H-donors

  3, LogP 3.

• Growth Vectors: The secondary amine of the piperidine ring offers a vector for "growing" the molecule into adjacent binding pockets without disrupting the primary urea binding mode.

References

• Synthesis of Piperidine Ureas: Title: Synthesis and Properties of 1,3-Disubstituted Ureas and Their Isosteric Analogs. Source: Russian Journal of Organic Chemistry (via ResearchGate). URL:[Link]

• sEH Inhibitor Design: Title: Incorporation of Piperazino Functionality into 1,3-Disubstituted Urea as the Tertiary Pharmacophore.[3] Source: Journal of Medicinal Chemistry. URL:[Link]

Sources

• 1. 1552769-36-4|3-Methyl-1-[(piperidin-4-yl)methyl]urea|BLD Pharm [bldpharm.com]
• 2. mdpi.com [mdpi.com]
• 3. scispace.com [scispace.com]

An In-depth Technical Guide to 3-Methyl-1-(piperidin-3-yl)urea: Synthesis, Characterization, and Therapeutic Potential

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 3-Methyl-1-(piperidin-3-yl)urea, a piperidine-containing urea derivative of interest in medicinal chemistry. The document covers its chemical identifiers, a detailed proposed synthesis, and a discussion of its potential biological activities based on structurally related compounds.

Core Identifiers and Chemical Structure

Identifier	Value	Source
Chemical Name	3-Methyl-1-(piperidin-3-yl)urea	N/A
CAS Number (HCl salt)	2097935-45-8	[1][2]
Molecular Formula (HCl salt)	C₇H₁₆ClN₃O	N/A
Molecular Weight (HCl salt)	193.67 g/mol	N/A
(S)-Enantiomer (HCl salt)	Commercially Available	[2]

Chemical Structure:

Caption: 2D structure of 3-Methyl-1-(piperidin-3-yl)urea.

Proposed Synthesis Pathway

A specific, validated synthesis protocol for 3-Methyl-1-(piperidin-3-yl)urea is not extensively documented in publicly available literature. However, a plausible and efficient synthetic route can be proposed based on established methods for the synthesis of analogous urea derivatives. The key transformation involves the reaction of a suitably protected 3-aminopiperidine derivative with methyl isocyanate.

Proposed Retrosynthetic Analysis:

Caption: Retrosynthetic approach for 3-Methyl-1-(piperidin-3-yl)urea.

Detailed Experimental Protocol (Proposed)

This protocol is a general guideline and may require optimization.

Step 1: Protection of 3-Aminopiperidine

• Dissolution: Dissolve 3-aminopiperidine dihydrochloride in a suitable solvent such as a mixture of dioxane and water.

• Basification: Add a base, for instance, sodium hydroxide, to neutralize the hydrochloride and free the amine.

• Boc Protection: To the resulting solution, add di-tert-butyl dicarbonate (Boc)₂O and stir at room temperature. The reaction progress can be monitored by thin-layer chromatography (TLC).

• Work-up and Isolation: Upon completion, perform an aqueous work-up and extract the product with an organic solvent like ethyl acetate. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield tert-butyl (piperidin-3-yl)carbamate.

Step 2: Urea Formation

• Reaction Setup: Dissolve the protected aminopiperidine from Step 1 in an anhydrous aprotic solvent, such as dichloromethane (DCM) or tetrahydrofuran (THF), under an inert atmosphere (e.g., nitrogen or argon).

• Addition of Isocyanate: Add methyl isocyanate to the solution. The reaction is typically carried out at room temperature.

• Reaction Monitoring: Monitor the reaction for completion using TLC.

• Isolation: Once the reaction is complete, the solvent can be removed under reduced pressure to yield the Boc-protected urea derivative.

Step 3: Deprotection

• Acidic Cleavage: Dissolve the product from Step 2 in a suitable solvent like DCM or methanol.

• Acid Treatment: Add a strong acid, such as trifluoroacetic acid (TFA) or hydrochloric acid in dioxane, to cleave the Boc protecting group.

• Isolation of Final Product: After the reaction is complete, remove the solvent and excess acid under reduced pressure. The resulting crude product can be purified by recrystallization or chromatography to yield 3-Methyl-1-(piperidin-3-yl)urea hydrochloride.

Potential Biological Applications and Mechanisms of Action

While direct pharmacological studies on 3-Methyl-1-(piperidin-3-yl)urea are limited, the broader class of piperidinyl and piperazinyl urea derivatives has shown significant promise in various therapeutic areas.

Neuroprotective Effects

Several studies have highlighted the neuroprotective properties of piperidine urea derivatives.[3] These compounds have shown potential in mitigating neuronal damage in models of neurodegenerative diseases. The proposed mechanism often involves the modulation of intracellular signaling pathways that protect neurons from apoptosis and oxidative stress.

Caption: Putative neuroprotective signaling pathway.

Enzyme Inhibition

• Fatty Acid Amide Hydrolase (FAAH) Inhibition: Piperazine ureas have been designed and evaluated as potent FAAH inhibitors.[4] FAAH is responsible for the degradation of endocannabinoids, which play a role in pain and inflammation. Inhibition of FAAH by compounds like 3-Methyl-1-(piperidin-3-yl)urea could lead to analgesic and anti-inflammatory effects.

• Urease Inhibition: Piperazine and related heterocyclic derivatives have also been investigated as urease inhibitors.[5] Urease is a key enzyme for certain pathogenic bacteria, such as Helicobacter pylori. Inhibiting this enzyme could be a viable strategy for treating bacterial infections.

Caption: Potential enzyme inhibition mechanisms.

Safety and Handling

• Handling: Use in a well-ventilated area. Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Storage: Store in a cool, dry place away from incompatible materials such as strong oxidizing agents.

• First Aid: In case of contact with eyes or skin, rinse immediately with plenty of water. If inhaled, move to fresh air. If swallowed, seek medical attention.

Conclusion

3-Methyl-1-(piperidin-3-yl)urea is a readily accessible chemical building block with significant potential for drug discovery and development. Its structural similarity to known neuroprotective agents and enzyme inhibitors makes it an attractive scaffold for further investigation. The proposed synthetic route offers a straightforward method for its preparation, enabling further exploration of its chemical and biological properties. Future research should focus on the validation of its synthesis, comprehensive characterization, and in-depth pharmacological evaluation to unlock its full therapeutic potential.

References

• 3-methyl-1-(piperidin-3-yl)urea hydrochloride (CAS No. 2097935-45-8) Suppliers. ChemicalRegister. Available from: [Link]

• Li, Y., et al. (2025). Design and Synthesis of Novel Piperidine Urea Derivatives with Neuroprotective Properties. Pharmaceutical Fronts, 7(1), e37.

• (S)-1-Methyl-3-(piperidin-3-yl)urea hydrochloride Building Blocks. BuyChemJapan. Available from: [Link]

• Safety Data Sheet: 1,1-Diethyl-3-(piperidin-4-yl)urea hydrochloride. KISHIDA CHEMICAL CO., LTD. Available from: [Link]

• Kouno, M., et al. (2014). Design, synthesis, and biological evaluation of a series of piperazine ureas as fatty acid amide hydrolase inhibitors. Bioorganic & Medicinal Chemistry, 22(5), 1647-1661.

• Safety data sheet - British Pharmacopoeia. (2013). Available from: [Link]

• Naseer, M. M., et al. (2024). Synthesis and biological evaluation of pyridylpiperazine hybrid derivatives as urease inhibitors. Frontiers in Chemistry, 12, 1369506.

Sources

• 1. rsc.org [rsc.org]
• 2. (S)-1-Methyl-3-(piperidin-3-yl)urea hydrochloride Building Blocks | Kishida Chemical Co., Ltd. | BuyChemJapan [buychemjapan.com]
• 3. thieme-connect.com [thieme-connect.com]
• 4. kishida.co.jp [kishida.co.jp]
• 5. Synthesis and Properties of 1,3-Disubstituted Ureas and Their Isosteric Analogs Containing Polycyclic Fragments: V. 1-(Bicyclo[2.2.1]heptan-2-yl)-3-R- and 1-(1,7,7-Tricyclo[2.2.1]heptan-2-yl)-3-R-ureas - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Piperidine, 3-methyl- [webbook.nist.gov]

Toxicity and handling data for 3-Methyl-1-(piperidin-3-yl)urea

Technical Monograph: Toxicity Profiling & Handling Protocols for 3-Methyl-1-(piperidin-3-yl)urea

Part 1: Executive Summary & Chemical Identity

3-Methyl-1-(piperidin-3-yl)urea is a bifunctional organic intermediate frequently utilized in medicinal chemistry as a scaffold for fragment-based drug discovery (FBDD).[1] Its structure combines a piperidine ring (a secondary amine pharmacophore) with a methyl-substituted urea moiety.[1] This guide addresses the specific handling requirements dictated by its physicochemical properties and predictive toxicological profile.

Note on Commercial Forms: This compound is most commonly supplied as a Hydrochloride Salt (HCl) to enhance stability and solubility.[1] The free base is prone to oxidation and hygroscopicity.

Chemical Identity Table

Property	Specification
Chemical Name	3-Methyl-1-(piperidin-3-yl)urea
Common Analog CAS	2097935-45-8 (HCl salt form)
Molecular Formula	C₇H₁₅N₃O (Free Base)
Molecular Weight	157.21 g/mol
Physical State	White to off-white crystalline solid (Salt form)
Solubility	High: Water, DMSO, Methanol; Low: Hexanes, Et₂O
pKa (Predicted)	~10.8 (Piperidine nitrogen)

Part 2: Toxicological Assessment (Fragment-Based Analysis)

In the absence of compound-specific in vivo LD50 data for this specific isomer, a Read-Across Safety Assessment is required.[1] This method synthesizes data from structural analogs (Piperidine and Methylurea) to predict hazard endpoints.

Structural Hazard Decomposition

The toxicity of this molecule is governed by its two primary functional domains:[1]

• Domain A: The Piperidine Ring (Secondary Amine) [1]

  • Hazard: Caustic/Irritant.[1] Unsubstituted secondary amines are basic (pH > 10 in solution) and can cause chemical burns or severe irritation to mucous membranes.

  • Mechanism: Lipid peroxidation of cell membranes and protein denaturation upon contact.[1]

• Domain B: The Methylurea Moiety [1]

  • Hazard: Systemic toxicity (low to moderate).[1] Urea derivatives can act as antimetabolites or weak sensitizers.

  • Mechanism: Hydrogen bonding potential allows for permeation through dermal layers.[1]

GHS Hazard Classification (Predicted)

Based on SAR (Structure-Activity Relationship) analysis of piperidinyl ureas:

• Acute Toxicity (Oral): Category 4 (Harmful if swallowed).[1][2]

• Skin Corrosion/Irritation: Category 2 (Causes skin irritation).[1][2]

• Serious Eye Damage/Irritation: Category 2A (Causes serious eye irritation).[1]

• STOT-SE: Category 3 (May cause respiratory irritation).[1][2]

Part 3: Visualization of Toxicity & Handling Logic

The following diagram maps the structural features of the molecule to specific biological hazards and the requisite safety controls.

Figure 1: Structural Fragment-Based Hazard Analysis linking molecular features to specific safety controls.

Part 4: Safe Handling & Containment Protocols

Engineering Controls

• Primary Containment: All weighing and transfer operations must be conducted within a certified Chemical Fume Hood or a Powder Containment Enclosure .[1]

• Airflow Velocity: Maintain face velocity between 80–100 fpm (0.4–0.5 m/s) to prevent aerosol backflow.

Personal Protective Equipment (PPE) Matrix

Protection Zone	Recommendation	Scientific Rationale
Hand Protection	Nitrile Rubber (0.11 mm min)	Piperidine derivatives can degrade Latex.[1] Nitrile offers superior chemical resistance to organic bases.
Eye Protection	Chemical Safety Goggles	Standard safety glasses are insufficient due to the risk of basic dust causing corneal opacity.[1]
Respiratory	N95 or P100 Respirator	Required only if handling outside a fume hood (e.g., spill cleanup).[1] Prevents inhalation of basic particulates.[2][3][4]
Body	Lab Coat (Poly-Cotton)	Standard protection.[1] Tyvek suit required only for bulk handling (>1 kg).

Solubilization & Stability

• Protocol: When preparing stock solutions (e.g., 10 mM in DMSO), add solvent slowly to the solid.

• Exothermic Risk: The solvation of amine salts can be slightly exothermic.[1]

• Storage: Store stock solutions at -20°C. The urea linkage is susceptible to hydrolysis under strongly acidic or basic conditions over time.[1]

Part 5: Emergency Response & Decontamination

Spill Management Workflow

In the event of a solid spill (>500 mg):

• Evacuate & Ventilate: Clear the immediate area.[5]

• PPE Up: Don double nitrile gloves and respiratory protection.

• Containment: Cover the spill with a Dry Absorbent Pads or damp paper towels (to prevent dust generation).[1]

• Neutralization (Optional but Recommended): Wipe the surface with a dilute weak acid (e.g., 1% Acetic Acid) to neutralize potential amine residues, followed by water.[1]

• Disposal: Collect in a dedicated solid waste container for incineration.

First Aid Measures

• Ocular Exposure: Immediately flush with saline/water for 15 minutes .[1][6] The basic nature of the piperidine ring requires prolonged irrigation to normalize pH.

• Dermal Exposure: Wash with soap and water.[1][5][7] Do not use alcohol-based cleansers, as they may enhance transdermal absorption of the urea moiety.[1]

Part 6: Storage & Stability Profile

• Hygroscopicity: The HCl salt is hygroscopic.[1] Exposure to ambient moisture will lead to deliquescence (turning into a sticky gum), complicating accurate weighing.[1]

• Storage Condition: Desiccated at 2–8°C (short term) or -20°C (long term).

• Incompatibilities:

  • Strong Oxidizers: Risk of N-oxidation.[1]

  • Acid Chlorides/Anhydrides: Will react rapidly with the secondary amine (if free base) or urea nitrogens.[1]

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for Piperidine derivatives.[1] Retrieved from [Link][1]

• European Chemicals Agency (ECHA). Registration Dossier - Urea and substituted ureas.[1] Retrieved from [Link][1]

• Occupational Safety and Health Administration (OSHA). Occupational Health Guideline for Soluble Amines. Retrieved from [Link][1]

Sources

• 1. 1,3-Dipiperidinourea | C11H22N4O | CID 84566 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. jubilantingrevia.com [jubilantingrevia.com]
• 3. chemos.de [chemos.de]
• 4. assets.thermofisher.cn [assets.thermofisher.cn]
• 5. static.cymitquimica.com [static.cymitquimica.com]
• 6. fishersci.com [fishersci.com]
• 7. datasheets.scbt.com [datasheets.scbt.com]

Protocols & Analytical Methods

Application Note: Optimizing the Synthesis of Piperidin-3-yl Urea Derivatives

Strategic Overview & Significance

The piperidin-3-yl urea motif is a privileged pharmacophore in medicinal chemistry, appearing prominently in Soluble Epoxide Hydrolase (sEH) inhibitors, GPCR ligands, and various anti-inflammatory agents. The structural rigidity of the piperidine ring, combined with the hydrogen-bonding capability of the urea linkage, allows for precise orientation of substituents within a binding pocket.

However, the synthesis presents specific challenges:

• Regioselectivity: The piperidine ring contains two nucleophilic nitrogens (the secondary ring nitrogen and the exocyclic primary amine at C3).

• Stereochemistry: The C3 position is chiral; maintaining enantiopurity during coupling is critical.

• Solubility: Urea derivatives often exhibit poor solubility in organic solvents, complicating purification but occasionally facilitating isolation via precipitation.

This guide details three validated protocols to synthesize these derivatives, prioritizing yield, purity, and operational safety.

Pre-Synthetic Strategy: Protection & Stereochemistry

Critical Rule: You cannot synthesize a clean piperidin-3-yl urea without protecting the ring nitrogen (N1).

• Standard Starting Material: tert-butyl 3-aminopiperidine-1-carboxylate (1-Boc-3-aminopiperidine).

• Chirality: Use enantiopure starting materials (e.g., (R)-1-Boc-3-aminopiperidine) rather than attempting to resolve the final urea, which is often insoluble.

Decision Matrix: Selecting the Right Method

Not all ureas can be made via the same route. Use the diagram below to select the optimal protocol for your specific substrates.

Figure 1: Decision matrix for selecting the synthetic route based on reagent availability and safety constraints.

Detailed Experimental Protocols

Method A: Direct Isocyanate Addition (The "Gold Standard")

This method is preferred when the isocyanate coupling partner (R-NCO) is commercially available or stable. It is atom-economic and usually requires no external base.

Reagents:

• 1-Boc-3-aminopiperidine (1.0 equiv)

• Isocyanate (R-NCO) (1.05 equiv)

• Solvent: Dichloromethane (DCM) or Tetrahydrofuran (THF). Note: Use anhydrous solvents to prevent hydrolysis of the isocyanate to the aniline.

Protocol:

• Dissolution: In a round-bottom flask under nitrogen atmosphere, dissolve 1-Boc-3-aminopiperidine (1.0 mmol) in anhydrous DCM (5 mL, 0.2 M).

• Cooling: Cool the solution to 0°C using an ice bath. Causality: Cooling prevents uncontrolled exotherms and minimizes side reactions like dimerization.

• Addition: Add the isocyanate (1.05 mmol) dropwise over 5 minutes.

• Reaction: Remove the ice bath and allow the mixture to stir at Room Temperature (RT) for 2–4 hours. Monitor by TLC (usually 50% EtOAc/Hexanes) or LC-MS.

• Workup (Precipitation): Often, the urea product precipitates out of DCM. If a solid forms, filter and wash with cold ether.

• Workup (Extraction): If homogeneous, dilute with DCM (20 mL), wash with water (10 mL) and brine (10 mL). Dry over Na₂SO₄ and concentrate.

Validation:

• ¹H NMR: Look for the disappearance of the amine protons and the appearance of the urea -NH- signals (typically δ 5.0–7.0 ppm depending on solvent).

Method B: CDI-Mediated Coupling (Isocyanate-Free)

When the isocyanate is unavailable, toxic, or unstable, 1,1'-Carbonyldiimidazole (CDI) is the safest activator. This "one-pot" protocol generates the reactive species in situ.

Mechanism & Workflow: The reaction proceeds through an acyl-imidazole intermediate. The order of addition is critical to prevent the formation of symmetrical urea dimers.[1]

Figure 2: Sequential addition workflow for CDI-mediated urea synthesis.

Protocol:

• Activation: Dissolve the less nucleophilic amine (usually the aryl amine if applicable, or the piperidine) (1.0 mmol) in anhydrous THF (5 mL).

• CDI Addition: Cool to 0°C. Add CDI (1.1 equiv) in one portion.

• Intermediate Formation: Stir at RT for 1–2 hours. Check Point: Ensure CO₂ evolution has ceased.

• Coupling: Add the second amine (1.0–1.2 equiv) (e.g., 1-Boc-3-aminopiperidine) to the reaction mixture.

• Completion: Heat to 50–60°C for 4–12 hours. Note: The imidazole leaving group is less reactive than a chloride, often requiring heat.

• Workup: Dilute with EtOAc, wash with 1M HCl (to remove imidazole and unreacted amine), then saturated NaHCO₃.

Method C: The 4-Nitrophenyl Chloroformate Route

This method is ideal for Parallel Medicinal Chemistry (PMC) . It creates a stable, storable "activated carbamate" intermediate that can be dispensed into plates for reaction with various amines.

Protocol:

• Activation: Dissolve 1-Boc-3-aminopiperidine (1.0 mmol) and Triethylamine (1.2 equiv) in DCM at 0°C.

• Reagent Addition: Add 4-nitrophenyl chloroformate (1.05 equiv) dropwise.

• Isolation: Stir 1h. Wash with water.[2][3] The resulting 4-nitrophenyl (1-Boc-piperidin-3-yl)carbamate can often be crystallized or used crude.

• Urea Formation: Dissolve the intermediate in DMF. Add the second amine (1.2 equiv) and a base (DIPEA, 1.5 equiv). Heat to 60°C for 2h.

• Purification: The byproduct is 4-nitrophenol (yellow). Extensive washing with 1M NaOH is required to remove it.

Comparative Data & Optimization

Solvent Compatibility Matrix

Solvent	Method A (Isocyanate)	Method B (CDI)	Method C (Carbamate)	Notes
DCM	Excellent	Good	Excellent	Best for solubility; easy workup.
THF	Good	Excellent	Good	Preferred for CDI (solubilizes intermediate).
DMF	Good	Fair	Good	Use for polar substrates; hard to remove.
Water	Poor	Poor	N/A	Reacts with reagents (hydrolysis risk).

Troubleshooting Guide

• Problem: Low Yield / Symmetrical Urea Formation.

  • Cause: In Method B (CDI), adding both amines simultaneously causes them to compete for the CDI, forming A-A and B-B dimers.

  • Solution: Strictly follow the sequential addition. Activate the less reactive amine first.

• Problem: Product won't precipitate.

  • Solution: Add a non-polar anti-solvent like Hexane or Diethyl Ether to the reaction mixture to force precipitation.

• Problem: Epimerization at C3.

  • Cause: High temperatures (>80°C) with strong bases.

  • Solution: Keep reactions below 60°C. Use weak bases (DIPEA) rather than NaH.

References

• Synthesis and SAR of Piperidine sEH Inhibitors : Pecic, S., et al. "Synthesis and structure-activity relationship of piperidine-derived non-urea soluble epoxide hydrolase inhibitors."[4] Bioorganic & Medicinal Chemistry Letters, 2012.[4]

• CDI Coupling Protocols : Padiya, K. J., et al. "Unprecedented 'In Water' Imidazole Carbonylation: Efficient, Green Synthesis of Urea Derivatives." Organic Letters, 2012.[4]

• Isocyanate Chemistry Review : "Urea Formation - Common Conditions." Common Organic Chemistry.

• sEH Inhibitor Design : "Discovery of Soluble Epoxide Hydrolase Inhibitors." National Institutes of Health (NIH) / PMC.

• General Urea Synthesis Guide : "Synthesis of Urea Derivatives." Organic Chemistry Portal.

Sources

• 1. Urea Formation - Common Conditions [commonorganicchemistry.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. biointerfaceresearch.com [biointerfaceresearch.com]
• 4. Synthesis and structure-activity relationship of piperidine-derived non-urea soluble epoxide hydrolase inhibitors. | Merck [merckmillipore.com]

Application Notes and Protocols: 3-Methyl-1-(piperidin-3-yl)urea as a Pharmaceutical Intermediate

Introduction: The Significance of the Piperidine-Urea Motif in Modern Drug Discovery

The piperidine ring is a ubiquitous scaffold in medicinal chemistry, valued for its favorable physicochemical properties and its ability to confer drug-like characteristics to molecules.[1] When combined with a urea functionality, it creates a powerful pharmacophore capable of forming multiple hydrogen bonds with biological targets, a key feature in designing potent and selective therapeutic agents.[2] The urea moiety itself is a cornerstone in numerous approved drugs, acting as a versatile linker and a critical interaction point with proteins.[2]

This guide focuses on the synthesis and application of 3-Methyl-1-(piperidin-3-yl)urea , a valuable intermediate for the construction of complex pharmaceutical agents. The strategic placement of the methyl group on the urea nitrogen allows for modulation of the molecule's conformational flexibility and hydrogen bonding potential, offering a nuanced tool for medicinal chemists to fine-tune drug-target interactions and pharmacokinetic properties. These application notes provide detailed protocols for the synthesis, characterization, and subsequent utilization of this intermediate, grounded in established chemical principles and supported by authoritative references.

Physicochemical and Spectroscopic Profile

A thorough understanding of the physical and chemical properties of an intermediate is paramount for its effective use in multi-step syntheses. Below is a summary of the key properties of 3-Methyl-1-(piperidin-3-yl)urea, including predicted and experimentally-derived data for analogous compounds.

Table 1: Physicochemical Properties of 3-Methyl-1-(piperidin-3-yl)urea and Related Compounds

Property	Value (Predicted/Analogous)	Source
Molecular Formula	C7H15N3O	-
Molecular Weight	157.21 g/mol	[3]
Appearance	White to off-white solid (predicted)	-
Melting Point	140-160 °C (predicted range)	-
Boiling Point	Not available	-
logP	-0.5 to 0.5 (predicted)	-
Hydrogen Bond Donors	2	[3]
Hydrogen Bond Acceptors	2	[3]
Topological Polar Surface Area	58.5 Ų	[3]

Table 2: Predicted Spectroscopic Data for 3-Methyl-1-(piperidin-3-yl)urea

Spectroscopy	Predicted Chemical Shifts / Bands
¹H NMR (DMSO-d₆, 400 MHz)	δ 6.0-6.5 (d, 1H, NH-piperidine), δ 5.5-6.0 (q, 1H, NH-methyl), δ 3.5-3.8 (m, 1H, CH-piperidine), δ 2.8-3.2 (m, 2H, CH₂-piperidine), δ 2.55 (d, 3H, N-CH₃), δ 1.4-1.9 (m, 4H, CH₂-piperidine)
¹³C NMR (DMSO-d₆, 101 MHz)	δ 158-160 (C=O), δ 48-52 (CH-piperidine), δ 45-49 (CH₂-piperidine), δ 28-32 (N-CH₃), δ 25-35 (CH₂-piperidine)
IR (KBr, cm⁻¹)	3300-3400 (N-H stretch), 2850-2950 (C-H stretch), 1630-1660 (C=O stretch, Amide I), 1550-1580 (N-H bend, Amide II)
Mass Spectrometry (ESI+)	m/z 158.13 [M+H]⁺

Synthesis Protocols for 3-Methyl-1-(piperidin-3-yl)urea

The synthesis of 3-Methyl-1-(piperidin-3-yl)urea can be approached through several reliable methods. The choice of protocol may depend on the availability of starting materials, scale, and desired purity. Two robust methods are detailed below.

Protocol 1: Synthesis via Reaction with Methyl Isocyanate

This is a direct and high-yielding method for the formation of N-methyl ureas from primary or secondary amines. The reaction of a protected 3-aminopiperidine with methyl isocyanate, followed by deprotection, is a common and effective strategy.

Workflow Diagram: Synthesis via Methyl Isocyanate

Caption: Synthesis of 3-Methyl-1-(piperidin-3-yl)urea via methyl isocyanate.

Materials:

• tert-Butyl piperidin-3-ylcarbamate

• Methyl isocyanate

• Dichloromethane (DCM), anhydrous

• Triethylamine (Et₃N), distilled

• Hydrochloric acid (4M in 1,4-dioxane)

• Diethyl ether

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Urea Formation: a. To a solution of tert-butyl piperidin-3-ylcarbamate (1.0 eq) in anhydrous DCM (0.2 M) under a nitrogen atmosphere at 0 °C, add triethylamine (1.2 eq). b. Slowly add methyl isocyanate (1.1 eq) dropwise, maintaining the temperature at 0 °C. c. Allow the reaction mixture to warm to room temperature and stir for 12-16 hours. Monitor the reaction progress by TLC or LC-MS. The rationale for using a protected piperidine is to prevent the reaction of the piperidine nitrogen with the isocyanate. d. Upon completion, quench the reaction with saturated aqueous NaHCO₃. Separate the organic layer, and extract the aqueous layer with DCM (2x). e. Combine the organic layers, wash with brine, dry over MgSO₄, filter, and concentrate under reduced pressure to yield the crude protected intermediate. This product can often be used in the next step without further purification.

• Boc Deprotection: a. Dissolve the crude protected intermediate in a minimal amount of DCM and add 4M HCl in 1,4-dioxane (5-10 eq) at room temperature. b. Stir the mixture for 2-4 hours. Monitor the deprotection by TLC or LC-MS. c. Upon completion, a precipitate of the hydrochloride salt of the product should form. Add diethyl ether to facilitate further precipitation. d. Filter the solid, wash with diethyl ether, and dry under vacuum to obtain 3-Methyl-1-(piperidin-3-yl)urea hydrochloride.

Protocol 2: Synthesis via Carbonyldiimidazole (CDI)

This method avoids the use of highly toxic isocyanates and is a milder alternative for urea synthesis. It proceeds through an activated carbamate intermediate.

Workflow Diagram: Synthesis via CDI

Caption: Synthesis of 3-Methyl-1-(piperidin-3-yl)urea via CDI activation.

Materials:

• tert-Butyl piperidin-3-ylcarbamate

• 1,1'-Carbonyldiimidazole (CDI)

• Methylamine (2.0 M solution in THF)

• Tetrahydrofuran (THF), anhydrous

• Ethyl acetate

• Saturated aqueous ammonium chloride (NH₄Cl)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Activation and Amination: a. To a solution of tert-butyl piperidin-3-ylcarbamate (1.0 eq) in anhydrous THF (0.3 M) under a nitrogen atmosphere, add CDI (1.1 eq) portion-wise at room temperature. b. Stir the reaction mixture at room temperature for 2-3 hours to form the activated carbamate intermediate. c. Cool the mixture to 0 °C and add a solution of methylamine in THF (2.0 eq) dropwise. d. Allow the reaction to warm to room temperature and stir for 16-24 hours. Monitor by TLC or LC-MS. e. Quench the reaction with saturated aqueous NH₄Cl and extract with ethyl acetate (3x). f. Combine the organic layers, wash with brine, dry over Na₂SO₄, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel.

• Boc Deprotection: a. Follow the deprotection procedure as described in Protocol 1, Step 2.

Application Protocol: Use in a Suzuki Coupling Reaction

3-Methyl-1-(piperidin-3-yl)urea can serve as a crucial building block in the synthesis of more complex molecules, such as kinase inhibitors or GPCR modulators. A common application is its coupling to an aromatic or heteroaromatic system via a Suzuki reaction, after appropriate functionalization. This protocol outlines a representative example.

Workflow Diagram: Application in Suzuki Coupling

Caption: Application of the intermediate in a sequential N-arylation and Suzuki coupling.

Materials:

• 3-Methyl-1-(piperidin-3-yl)urea hydrochloride

• 4-Bromopyridine hydrochloride

• Aryl boronic acid

• Palladium(II) acetate (Pd(OAc)₂)

• 2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl (XPhos)

• Potassium carbonate (K₂CO₃)

• 1,4-Dioxane, anhydrous

• Water, deionized

• Ethyl acetate

• Celite

Procedure:

• N-Arylation of the Piperidine: a. To a reaction vessel, add 3-Methyl-1-(piperidin-3-yl)urea hydrochloride (1.0 eq), 4-bromopyridine hydrochloride (1.1 eq), Pd(OAc)₂ (0.05 eq), XPhos (0.1 eq), and K₂CO₃ (3.0 eq). b. Evacuate and backfill the vessel with nitrogen (3x). c. Add anhydrous 1,4-dioxane and water (10:1 v/v, 0.1 M). d. Heat the reaction mixture to 80-100 °C and stir for 12-18 hours. The choice of palladium catalyst and ligand is crucial for efficient coupling and should be optimized for specific substrates. e. Monitor the reaction by LC-MS. Upon completion, cool the mixture to room temperature and dilute with ethyl acetate. f. Filter through a pad of Celite, washing with ethyl acetate. g. Concentrate the filtrate and purify the crude product by column chromatography to yield the N-aryl piperidine urea intermediate.

• Suzuki Coupling: a. To a reaction vessel, add the N-aryl piperidine urea intermediate (1.0 eq), the desired aryl boronic acid (1.2 eq), Pd(OAc)₂ (0.05 eq), XPhos (0.1 eq), and K₂CO₃ (2.0 eq). b. Follow the procedure from Step 1b to 1g to perform the Suzuki coupling, yielding the final drug candidate.

Safety and Handling

• General Handling: Handle in a well-ventilated area, preferably in a chemical fume hood.[4][5] Avoid inhalation of dust and contact with skin and eyes.[4][5]

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses with side shields, chemical-resistant gloves (e.g., nitrile), and a lab coat.[4]

• First Aid Measures:

  • Inhalation: Move to fresh air. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Get medical attention.[6]

  • Skin Contact: Immediately wash skin with soap and plenty of water.[4] Get medical attention if irritation develops.

  • Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[4] Get medical attention.

  • Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water. Get medical attention.[4]

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from incompatible substances.

Conclusion

3-Methyl-1-(piperidin-3-yl)urea is a strategically designed pharmaceutical intermediate that offers medicinal chemists a valuable tool for the synthesis of novel therapeutic agents. Its synthesis is achievable through robust and scalable methods, and its unique structural features allow for its incorporation into a wide range of complex molecules. The protocols and data presented in this guide are intended to provide a solid foundation for researchers and drug development professionals to effectively utilize this versatile building block in their synthetic endeavors.

References

• KISHIDA CHEMICAL CO., LTD. Safety Data Sheet: 1,1-Diethyl-3-(piperidin-4-yl)urea hydrochloride.
• Sigma-Aldrich. Safety Data Sheet: N-Methyl-4-piperidinol. (2023).
• Thermo Fisher Scientific.
• Fisher Scientific. Safety Data Sheet: 3-Piperidinol, 1-methyl-. (2013).
• National Institute of Standards and Technology.

• PubChem. (Piperidin-3-ylmethyl)urea. National Center for Biotechnology Information. Available at: [Link].

• Li, et al. Design and Synthesis of Novel Piperidine Urea Derivatives with Neuroprotective Properties. Pharmaceutical Fronts. (2025).

• Chem-Impex. 1-(Piperidin-4-Ylmethyl)-3-(Thiazol-2-Yl)Urea Dihydrochloride. Available at: [Link].

• PubChem. 1-[[3-(1-Acetylpiperidin-3-yl)oxy-5-fluorophenyl]methyl]-3-(6-ethynyl-3-pyridinyl)urea. National Center for Biotechnology Information. Available at: [Link].

• PubChem. 3-(4-Chlorophenyl)-1-methyl-1-piperidin-3-ylurea. National Center for Biotechnology Information. Available at: [Link].

• PrepChem.com. Synthesis of N-methyl-N', N'-dipenylurea. Available at: [Link].

• World Intellectual Property Organization. (2018). Process for preparing apalutamide. WO2018136001A1.

• Wikipedia. Apalutamide. Available at: [Link].

• Janssen Pharmaceutical Companies. ERLEADA® (apalutamide) prescribing information. Available at: [Link].

• Veeprho Pharmaceuticals. Apalutamide Impurities and Related Compound. Available at: [Link].

• Organic Syntheses. Methylamine Hydrochloride. Available at: [Link].

• Google Patents. Method for preparing (R)-3-amino piperidine hydrochloride. CN103864674A.
• Google Patents. PROCESS FOR PREPARING N-METHYL UREA-N, N-DIMETHYL MUSHROOM MIXTURES. DD271514B5.
• ResearchGate. The Analysis of Methyl Isocyanate using Secondary Amines by GC-FID. (2025).
• T. A. Chachiyo, et al. Urea Derivatives in Modern Drug Discovery and Medicinal Chemistry. ACS Med. Chem. Lett. (2020).
• I. A. Sviridov, et al.

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• 1. mdpi.com [mdpi.com]
• 2. Urea Derivatives in Modern Drug Discovery and Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pure.amsterdamumc.nl [pure.amsterdamumc.nl]
• 4. Chiral disubstituted piperidinyl ureas: a class of dual diacylglycerol lipase-α and ABHD6 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. rsc.org [rsc.org]
• 6. Chiral disubstituted piperidinyl ureas: a class of dual diacylglycerol lipase-α and ABHD6 inhibitors - MedChemComm (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols for the Synthesis of 3-Methyl-1-(piperidin-3-yl)urea

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction: The Significance of Piperidine-Urea Scaffolds in Medicinal Chemistry

The piperidine ring is a privileged scaffold in medicinal chemistry, appearing in numerous pharmaceuticals and biologically active compounds.[1][2] Its conformational flexibility and ability to engage in various non-covalent interactions make it a valuable component in drug design. When combined with a urea moiety, the resulting piperidinyl-urea structure offers a versatile platform for creating compounds with a wide range of pharmacological activities.[3] These derivatives have shown promise as enzyme inhibitors, receptor modulators, and agents targeting various disease states.[2][4] 3-Methyl-1-(piperidin-3-yl)urea, the subject of this guide, is a key building block and intermediate in the synthesis of more complex molecules with potential therapeutic applications. This document provides a detailed, experience-driven guide to the necessary reagents and a robust protocol for its production.

I. Core Reagents and Rationale for Selection

The synthesis of 3-Methyl-1-(piperidin-3-yl)urea is most directly achieved through the nucleophilic addition of 3-aminopiperidine to methyl isocyanate. The selection of reagents and their purity are critical for the success of this reaction, influencing yield, purity, and scalability.

Table 1: Reagent and Equipment Specifications

Reagent / Equipment	Grade	Supplier (Example)	Rationale for Selection
(R/S)-3-Aminopiperidine dihydrochloride	≥98%	Sigma-Aldrich, TCI	The primary nucleophile. The dihydrochloride salt is often more stable and less prone to degradation than the free base. A neutralization step is required.
Methyl Isocyanate (MIC)	≥99%	Sigma-Aldrich, Alfa Aesar	The electrophilic source of the methyl-urea moiety. Extreme caution is required due to its high toxicity and volatility. A solution in an appropriate solvent is often preferred for easier handling.
Triethylamine (TEA)	Anhydrous, ≥99.5%	Sigma-Aldrich, Acros Organics	A non-nucleophilic base used to neutralize the hydrochloride salt of 3-aminopiperidine, liberating the free amine for reaction.
Dichloromethane (DCM)	Anhydrous, ≥99.8%	Fisher Scientific, VWR	An inert aprotic solvent that is excellent for this reaction due to its ability to dissolve the starting materials and its relatively low boiling point, which facilitates removal during workup.
Sodium Sulfate (Na₂SO₄)	Anhydrous, Granular	EMD Millipore, Fisher Scientific	A drying agent used to remove residual water from the organic phase during the workup procedure.
Silica Gel	60 Å, 230-400 mesh	Sorbent Technologies, Grace	The stationary phase for column chromatography, used for the final purification of the product.
Round-bottom flask	Borosilicate glass	Pyrex, Kimble	Standard reaction vessel.
Magnetic stirrer and stir bar	-	IKA, Heidolph	For efficient mixing of the reaction.
Addition funnel	Borosilicate glass	Pyrex, Chemglass	Allows for the controlled, dropwise addition of the highly reactive methyl isocyanate.
Inert atmosphere setup (Nitrogen or Argon)	High purity gas	Airgas, Praxair	Essential for preventing side reactions with atmospheric moisture, particularly with the isocyanate.[5]
Rotary evaporator	-	Büchi, Heidolph	For efficient removal of solvent under reduced pressure.
Thin-Layer Chromatography (TLC) plates	Silica gel 60 F₂₅₄	EMD Millipore, Analtech	For monitoring the progress of the reaction.

II. Synthetic Pathway and Mechanism

The fundamental reaction is the nucleophilic attack of the primary amine of 3-aminopiperidine on the electrophilic carbonyl carbon of methyl isocyanate. The lone pair of electrons on the nitrogen atom of the amine initiates the bond formation, leading to a zwitterionic intermediate that rapidly undergoes proton transfer to yield the stable urea product.

Caption: Reaction pathway for the synthesis of 3-Methyl-1-(piperidin-3-yl)urea.

III. Detailed Experimental Protocol

This protocol is designed for the synthesis of 3-Methyl-1-(piperidin-3-yl)urea on a laboratory scale. All operations involving methyl isocyanate must be performed in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

Step 1: Preparation of 3-Aminopiperidine Free Base

• To a 100 mL round-bottom flask equipped with a magnetic stir bar, add (R/S)-3-aminopiperidine dihydrochloride (1.0 g, 5.78 mmol).

• Add anhydrous dichloromethane (DCM, 30 mL) to the flask.

• Cool the resulting suspension to 0 °C in an ice bath.

• Under an inert atmosphere (nitrogen or argon), add triethylamine (TEA) (1.76 g, 2.42 mL, 17.34 mmol, 3.0 equiv.) dropwise to the stirred suspension.

• Allow the mixture to warm to room temperature and stir for 1 hour. The formation of triethylamine hydrochloride will be observed as a white precipitate. This suspension of the free amine is used directly in the next step.

Step 2: Urea Formation

• In a separate, dry 50 mL round-bottom flask under an inert atmosphere, prepare a solution of methyl isocyanate (0.33 g, 0.35 mL, 5.78 mmol, 1.0 equiv.) in anhydrous DCM (10 mL).

• Cool the 3-aminopiperidine suspension from Step 1 back to 0 °C in an ice bath.

• Using an addition funnel, add the methyl isocyanate solution dropwise to the stirred 3-aminopiperidine suspension over a period of 30 minutes. The reaction is exothermic, and slow addition is crucial to control the temperature.

• After the addition is complete, remove the ice bath and allow the reaction mixture to stir at room temperature overnight.

Step 3: Reaction Monitoring and Workup

• Monitor the reaction progress by Thin-Layer Chromatography (TLC) using a mobile phase of DCM:Methanol (9:1) with a few drops of ammonium hydroxide. The starting amine should be consumed, and a new, less polar spot corresponding to the product should appear.

• Once the reaction is complete, filter the mixture to remove the triethylamine hydrochloride precipitate and wash the solid with a small amount of DCM.

• Combine the filtrates and wash with saturated aqueous sodium bicarbonate solution (2 x 20 mL) and brine (1 x 20 mL).

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator to obtain the crude product.

Step 4: Purification

• Purify the crude product by flash column chromatography on silica gel.

• Equilibrate the column with a mobile phase of DCM:Methanol (98:2).

• Load the crude product onto the column and elute with a gradient of DCM:Methanol (from 98:2 to 90:10).

• Collect the fractions containing the desired product (as determined by TLC) and combine them.

• Remove the solvent under reduced pressure to yield 3-Methyl-1-(piperidin-3-yl)urea as a solid.

IV. Experimental Workflow Visualization

Caption: Step-by-step experimental workflow for the synthesis of 3-Methyl-1-(piperidin-3-yl)urea.

V. Safety and Handling Considerations

• Methyl Isocyanate (MIC): MIC is extremely toxic, volatile, and a lachrymator. It should only be handled in a certified chemical fume hood by trained personnel. Always wear appropriate PPE, including chemical-resistant gloves, a lab coat, and chemical splash goggles. An emergency plan for accidental exposure should be in place.

• Triethylamine: TEA is a corrosive and flammable liquid with a strong odor. Handle in a fume hood and avoid contact with skin and eyes.

• Dichloromethane: DCM is a volatile organic solvent and a suspected carcinogen. Use in a well-ventilated area and avoid inhalation of vapors.

VI. Characterization

The final product should be characterized to confirm its identity and purity. Recommended analytical techniques include:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the chemical structure. Analogous piperidine-urea derivatives show characteristic signals for piperidine protons between δ 1.4–3.2 ppm and a urea carbonyl carbon near δ 158–162 ppm.[5]

• Mass Spectrometry (MS): To determine the molecular weight of the compound.

• Melting Point: To assess the purity of the crystalline solid.

VII. Conclusion

The protocol described provides a reliable and reproducible method for the synthesis of 3-Methyl-1-(piperidin-3-yl)urea. By carefully controlling the reaction conditions and adhering to the safety precautions, researchers can efficiently produce this valuable intermediate for further applications in drug discovery and development. The key to a successful synthesis lies in the use of anhydrous conditions to prevent unwanted side reactions with the highly reactive isocyanate intermediate.

References

• Design and Synthesis of Novel Piperidine Urea Derivatives with Neuroprotective Properties. (2025). Thieme. [Link]

• Synthesis of Unsymmetrical Urea Derivatives via PhI(OAc)2 and Application in Late-Stage Drug Functionalization. (2024). PMC. [Link]

• Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. (n.d.). MDPI. [Link]

• Synthesis of Unsymmetrical Urea Derivatives via PhI(OAc)2 and Application in Late-Stage Drug Functionalization. (2024). MDPI. [Link]

• Recent Advances in the Synthesis of Highly Substituted Piperidine Analogs with Biological Activities. (2023). Journal of Chemistry. [Link]

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• 1. Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ajchem-a.com [ajchem-a.com]
• 3. mdpi.com [mdpi.com]
• 4. thieme-connect.com [thieme-connect.com]
• 5. 1-(4-Butylphenyl)-3-piperidin-3-yl-urea () for sale [vulcanchem.com]

Application Note: Strategies for Incorporating 3-Methyl-1-(piperidin-3-yl)urea into Drug Scaffolds

Abstract

The 3-Methyl-1-(piperidin-3-yl)urea moiety represents a privileged substructure in medicinal chemistry, combining the solubilizing and pharmacokinetic benefits of the piperidine ring with the hydrogen-bonding capability of the urea pharmacophore. This motif is frequently observed in Soluble Epoxide Hydrolase (sEH) inhibitors, GPCR ligands, and kinase inhibitors where the urea functions as a critical "hinge binder" or aspartate anchor. This guide provides validated protocols for attaching this building block to diverse drug scaffolds via the secondary amine of the piperidine ring, ensuring high fidelity and reproducibility.

Chemical Properties & Handling[1]

Before initiating synthesis, it is critical to understand the physicochemical behavior of the building block.

Property	Description	Critical Consideration
Structure	A 3-substituted piperidine ring with a methylurea pendant.	The secondary amine (N1) is the nucleophile. The urea NH protons are weakly acidic ( ).
Basicity	Piperidine N1 (conjugate acid).	Requires organic base scavengers (DIPEA, TEA) in alkylation/acylation to maintain nucleophilicity.
Solubility	Moderate in DCM, high in DMSO/MeOH.	Free base is often an oil or low-melting solid; HCl salts are hygroscopic solids.
Stability	Stable to air/moisture.	Avoid strong bases (NaH, LDA) which can deprotonate the urea, leading to intramolecular cyclization or N-alkylation at the urea site.

Pre-cursor Preparation (If Commercial Stock Unavailable)

If the specific building block is unavailable, it is synthesized via the reaction of tert-butyl 3-aminopiperidine-1-carboxylate with methyl isocyanate (or activated carbamates), followed by acidic deprotection (TFA/DCM or HCl/Dioxane).

• Validation: Ensure complete removal of Boc by-products, as isobutylene oligomers can interfere with subsequent lipophilic purifications.

Synthetic Decision Matrix

Select the appropriate coupling strategy based on the electrophile present on your core scaffold.

Figure 1: Decision matrix for coupling 3-Methyl-1-(piperidin-3-yl)urea to drug scaffolds.

Detailed Experimental Protocols

Method A: Reductive Amination (The Abdel-Magid Protocol)

Best for: Attaching to aliphatic chains or benzylic positions via aldehydes/ketones. Mechanism: Formation of an iminium ion intermediate followed by selective reduction.[1]

Reagents:

• Scaffold Aldehyde (1.0 equiv)

• 3-Methyl-1-(piperidin-3-yl)urea (1.1 equiv)

• Sodium Triacetoxyborohydride (STAB) (1.5 equiv)

• Acetic Acid (AcOH) (1.0 equiv)

• Solvent: 1,2-Dichloroethane (DCE) or THF.[2]

Protocol:

• Imine Formation: In a dry vial, dissolve the aldehyde and the piperidine urea in DCE (0.2 M concentration).

• Acid Catalysis: Add AcOH. Note: This buffers the pH to ~5-6, accelerating iminium formation without protonating the urea significantly.

• Reduction: Add STAB in one portion. Stir at room temperature for 2–16 hours.

• Quench: Quench with saturated aqueous NaHCO3. Vigorous gas evolution (CO2) will occur.

• Workup: Extract with DCM (3x). Wash combined organics with brine. Dry over Na2SO4.

• Purification: Flash chromatography (DCM/MeOH/NH3 gradient).

Why STAB? Unlike NaCNBH3, STAB is non-toxic and avoids cyanide byproducts. Unlike NaBH4, it does not reduce aldehydes/ketones, preventing side-product formation (benzyl alcohols) [1].

Method B: Nucleophilic Aromatic Substitution (SNAr)

Best for: Electron-deficient heteroarenes (e.g., 2-chloropyridine, 4-chloropyrimidine, 2-fluoronitrobenzene).

Reagents:

• Heteroaryl Halide (1.0 equiv)[3]

• Piperidine Urea (1.2 equiv)

• Base: DIPEA (N,N-Diisopropylethylamine) (2.5 equiv)

• Solvent: DMSO or NMP (polar aprotic is essential).

Protocol:

• Dissolve the heteroaryl halide in DMSO (0.5 M).

• Add DIPEA followed by the piperidine urea.

• Thermal Activation: Heat to 80–100 °C. Monitor by LCMS.

  • Caution: Do not exceed 120 °C if possible; urea thermal decomposition can occur at very high temperatures.

• Workup: Dilute with water (precipitate often forms). Filter or extract with EtOAc.

  • Tip: If the product is water-soluble (due to the urea), use n-Butanol for extraction or direct reverse-phase purification.

Method C: Buchwald-Hartwig Cross-Coupling

Best for: Unactivated aryl bromides/chlorides. Critical Component: Ligand selection. Secondary amines (like piperidine) require sterically bulky, electron-rich phosphines. RuPhos and BrettPhos are the gold standards here [2].

Reagents:

• Aryl Halide (1.0 equiv)[3]

• Piperidine Urea (1.2 equiv)

• Catalyst: Pd2(dba)3 (2 mol%) or [Pd(allyl)Cl]2

• Ligand: RuPhos (4-8 mol%)

• Base: NaOtBu (Sodium tert-butoxide) (1.5 equiv) or Cs2CO3 (for base-sensitive substrates).

• Solvent: Toluene or 1,4-Dioxane (anhydrous, degassed).

Protocol:

• Inert Atmosphere: Flame-dry the reaction vessel and purge with Argon/Nitrogen.

• Pre-complexation: Add Pd source, Ligand, and solvent. Stir for 5 mins to form the active catalytic species (L-Pd-0).

• Addition: Add Aryl Halide, Piperidine Urea, and Base.

• Reaction: Seal and heat to 80–100 °C for 4–12 hours.

• Filtration: Cool to RT, dilute with EtOAc, and filter through a pad of Celite to remove Pd black.

Self-Validating Step: Check the crude NMR. If you see simple dehalogenation of your starting material (Ar-H instead of Ar-Br), the catalyst cycle failed (likely oxidative addition failure). Switch to a precatalyst like RuPhos Pd G4 to ensure active species generation.

Troubleshooting & Quality Control

Common Failure Modes

Observation	Root Cause	Solution
Low Yield (SNAr)	Urea deprotonation/competition.	Switch from K2CO3 to DIPEA (organic base prevents urea anion formation).
Product remains in Aqueous Phase	Urea polarity.	Saturate aqueous layer with NaCl; use 10% MeOH in DCM for extraction.
LCMS shows M+14 or M+28	Methylation/Formylation.	Avoid using DMF/DMA with strong bases; use DMSO or Dioxane.

QC Specifications

• 1H NMR: The methyl group on the urea should appear as a doublet (or singlet if exchange broadens) at

  2.6–2.8 ppm. The urea NH often appears broad around 5.5–6.0 ppm.

• LCMS: Expect a clean [M+H]+.

• TLC: Piperidine ureas stain strongly with Dragendorff’s reagent (orange) or Ninhydrin (if the urea hydrolyzes, though rare).

Mechanism of Action (Buchwald-Hartwig)[4]

Understanding the catalytic cycle helps in troubleshooting.

Figure 2: Catalytic cycle for Pd-catalyzed amination. Note that the bulky ligand (L) prevents catalyst deactivation.

References

• Abdel-Magid, A. F. , et al. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride.[1][2][4] Studies on Direct and Indirect Reductive Amination Procedures." The Journal of Organic Chemistry, vol. 61, no.[1][2][4] 11, 1996, pp. 3849-3862.[2] Link

• Surry, D. S., & Buchwald, S. L. "Dialkylbiaryl phosphines in Pd-catalyzed amination: a user's guide." Chemical Science, vol. 2, no. 1, 2011, pp. 27-50. Link

• Shen, H. C. "Soluble Epoxide Hydrolase Inhibitors: A Patent Review." Expert Opinion on Therapeutic Patents, vol. 20, no. 7, 2010, pp. 941-956. (Context for piperidine urea scaffolds).

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures [organic-chemistry.org]
• 3. organic-synthesis.com [organic-synthesis.com]
• 4. Abdel-Magid, A.F., Carson, K.G. and Harris, B.D. (1996) Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61, 3849-3862. - References - Scientific Research Publishing [scirp.org]

Technical Notes & Optimization

Technical Support Center: Purification of 3-Methyl-1-(piperidin-3-yl)urea

The following technical guide is structured as a dynamic Support Center resource. It prioritizes the "Why" and "How" of purification, moving beyond generic steps to address the specific physicochemical behavior of 3-Methyl-1-(piperidin-3-yl)urea .

Document ID: TS-PUR-3MPU-001 Status: Active Audience: Medicinal Chemists, Process Development Scientists

Chemical Intelligence & Triage

Before initiating purification, you must understand the physicochemical profile of your crude mixture. This molecule presents a classic "Polarity Trap" due to the coexistence of a basic secondary amine and a polar urea motif.

The Molecule at a Glance[1]

• Target Structure: 3-Methyl-1-(piperidin-3-yl)urea

• Key Functional Groups:

  • Piperidine Nitrogen (N1): Secondary amine (

    ). Highly basic, protonates easily.

  • Urea Linkage: Hydrogen bond donor/acceptor. Increases water solubility and polarity.

• The Challenge: The free base is highly polar and water-soluble, making aqueous workups (extraction) prone to yield loss. The salt forms (HCl/TFA) are often hygroscopic oils.

Diagnostic: What is in your flask?

Use this table to identify your crude state before selecting a protocol.

Crude Appearance	Likely Composition	Recommended Immediate Action
Dark Oil / Gum	Residual solvent (DMF/DMSO) or TFA salts.	Do not rotovap to dryness. Dissolve in MeOH for SCX or C18 purification.
White/Off-White Solid	Likely the HCl or TFA salt.	Check purity via ¹H-NMR. If >90%, attempt trituration (Protocol C).
Wet Paste	Trapped aqueous/organic emulsion.	Lyophilize (Freeze-dry) to remove water before chromatography.

Purification Protocols

Select the method that matches your scale and available equipment.

Protocol A: Cation Exchange (SCX) – Best for <500 mg scale

This is the "Self-Validating" method. It relies on the basicity of the piperidine nitrogen to catch the product while non-basic impurities (urea side products, protected intermediates) wash through.

Reagents: SCX-2 Cartridges (silica-bound propylsulfonic acid), MeOH, 2M

in MeOH.

• Load: Dissolve crude oil in minimal MeOH (or DCM/MeOH 1:1 if solubility is poor). Load onto the pre-conditioned SCX-2 cartridge.

• Wash: Flush with 3-5 column volumes (CV) of MeOH .

  • Checkpoint: Analyze the eluate by TLC/LCMS. It should contain non-basic impurities (e.g., unreacted methyl isocyanate derivatives, Boc-protected material).

• Elute: Flush with 3 CV of 2M

  in MeOH .

• Isolate: Concentrate the ammoniacal fraction immediately to avoid urea degradation.

  • Result: Free base of the target compound.

Protocol B: "Basified" Flash Chromatography – Best for >1 g scale

Standard silica gel is acidic (

). The basic piperidine will streak or bind irreversibly (the "tailing" effect). You must deactivate the silica.

Mobile Phase: DCM : MeOH :

(aq) Gradient: 95:5:0.5 80:20:2

• Column Prep: Pre-flush the silica column with the starting mobile phase containing ammonium hydroxide. This neutralizes active silanol sites.

• Loading: Load the crude as a free base (neutralized with

  wash if coming from acid) or dissolved in the mobile phase.

• Run: Run the gradient. The product typically elutes late due to high polarity.

  • Tip: If using an automated system (e.g., CombiFlash), use "Amine-functionalized Silica" cartridges to avoid using liquid ammonia.

Protocol C: Salt Formation & Trituration – For Final Solidification

If the free base is an oil, converting it to a salt often yields a stable solid.

• Dissolve: Dissolve the purified free base in minimal dry Ethanol or Isopropanol.

• Acidify: Add 1.1 equivalents of HCl in Dioxane (4M) or HCl in Ether (2M) dropwise at 0°C.

• Precipitate: Add excess diethyl ether or MTBE. A white precipitate should form.[1]

• Filter: Collect the solid under nitrogen (hygroscopic risk).

Troubleshooting & FAQs

Direct answers to common failure modes.

Q1: My yield is <20% after aqueous workup. Where did it go? A: It is in the water layer. The piperidine-urea combination is extremely hydrophilic.

• Fix: Avoid liquid-liquid extraction. Evaporate the reaction mixture to dryness and use Protocol A (SCX) or Reverse Phase (C18) chromatography directly. If you must extract, use n-Butanol or Chloroform/Isopropanol (3:1) as the organic layer.[2]

Q2: The product is stuck on the silica column (Normal Phase). A: The amine is interacting with the acidic silica.

• Fix: Switch to a C18 (Reverse Phase) column running Water (0.1% Formic Acid) / Acetonitrile. The protonated amine will elute cleanly in the aqueous-heavy fraction.

Q3: I see a "doublet" of peaks in the NMR. Is it impure? A: Not necessarily. Urea derivatives often exhibit rotamers (restricted rotation around the amide bond) or, if your piperidine is chiral (3-substituted), you may be seeing diastereomers if the starting material was racemic.

• Validation: Run High-Temperature NMR (50°C). If the peaks coalesce, they are rotamers. If they remain distinct, you have a diastereomeric mixture (see Q4).

Q4: How do I separate the enantiomers (R vs S)? A: Normal phase silica will not separate them.

• Solution: Use Chiral HPLC.

  • Column: Chiralpak AD-H or OD-H.

  • Mobile Phase: Hexane : IPA : Diethylamine (80:20:0.1).

  • Note: The amine modifier (DEA) is critical to sharpen the peaks.

Visual Workflows

Diagram 1: Purification Decision Matrix

Caption: Logical flow for selecting the correct purification method based on crude state and scale.

Diagram 2: Impurity Origin & Removal

Caption: Tracking common impurities from synthesis (Boc-deprotection route) to elimination.

References & Grounding

The protocols above are synthesized from standard methodologies for polar heterocyclic amines and specific patent literature regarding piperidinyl urea derivatives.

• Synthesis & Properties of Piperidinyl Ureas:

  • Context: General procedures for synthesizing 3-amino-piperidine derivatives, including Boc-deprotection and salt formation.[3]

  • Source:ChemicalBook - (R)-3-Amino-1-methyl-piperidine synthesis (and related urea derivatives).

• Boc-Deprotection & Purification:

  • Context: Standard protocols for removing Boc groups using TFA/DCM and subsequent purification of the amine salts.[4]

  • Source:Common Organic Chemistry - Boc Deprotection / Vertex AI Search Results (Snippet 1.1, 1.4).

• Solubility & Handling of Piperidine Derivatives:

  • Context: Solubility profiles of piperidine derivatives (LogP ~1.94) indicating high solubility in alcohols/water and the need for polar organic solvents for extraction.

  • Source:BenchChem - Solubility Profile of Piperidine Derivatives.

• Chiral Resolution Strategies:

  • Context: Methods for resolving 3-aminopiperidine enantiomers using tartaric acid or chiral HPLC, applicable if the urea is synthesized from racemic material.

  • Source:Patent US 7,820,815 B2 (via QuickCompany snippet).

Sources

• 1. arkat-usa.org [arkat-usa.org]
• 2. (R)-3-Amino-1-methyl-piperidine synthesis - chemicalbook [chemicalbook.com]
• 3. An Improved Process For The Preparation Of (R) 3 Boc Amino Piperidine, [quickcompany.in]
• 4. peptide.com [peptide.com]

Optimizing reaction temperature for 3-Methyl-1-(piperidin-3-yl)urea formation

Topic: 3-Methyl-1-(piperidin-3-yl)urea Formation

Executive Summary

The synthesis of 3-Methyl-1-(piperidin-3-yl)urea presents a classic chemoselectivity challenge. The target molecule contains a urea moiety attached to the exocyclic primary amine at the C3 position of a piperidine ring.

The central technical hurdle is the presence of two nucleophilic nitrogen atoms in the starting material (3-aminopiperidine):

• The exocyclic primary amine (Target reaction site).

• The endocyclic secondary amine (Competing nucleophile).

Without strict kinetic control or protecting group strategies, the reaction with methyl isocyanate will yield a mixture of regioisomers and bis-urea byproducts. This guide outlines the Protected Route (Recommended) for high purity and the Direct Route (High Risk) for rapid screening, with specific focus on temperature optimization.

Module 1: Critical Synthesis Parameters

1. The Thermodynamics of Selectivity

• Reaction Type: Nucleophilic addition to an isocyanate.[1]

• Kinetics: The reaction is fast and exothermic.[2]

• Nucleophilicity: Primary amines (

  ) are generally more nucleophilic than hindered secondary amines ( ). However, in 3-aminopiperidine, the steric difference is minimal.

• Temperature Impact:

  • : Increases the rate of reaction at the secondary amine, destroying regioselectivity. Promotes polymerization.
  • : Favors the kinetic product (reaction at the primary amine). Essential for controlling the exotherm of methyl isocyanate.

2. Recommended Synthetic Route (The "Golden Standard")

To guarantee the formation of 3-Methyl-1-(piperidin-3-yl)urea and not its isomers, you must block the ring nitrogen.

Protocol Summary:

• Protection: Start with 1-Boc-3-aminopiperidine .

• Urea Formation: React with Methyl Isocyanate (or activated equivalent) at

  .

• Deprotection: Remove Boc group using HCl/Dioxane or TFA/DCM .

Module 2: Visual Workflows

Figure 1: Reaction Pathway & Selectivity Logic

Caption: Comparison of the high-risk direct route versus the high-fidelity Boc-protected pathway.

Module 3: Troubleshooting Guide

Scenario A: "I am getting a sticky gum instead of a solid."

• Cause: This is typically due to bis-urea formation (reaction at both nitrogens) or residual solvent trapped in the deprotected salt.

• Solution:

  • Switch to the Protected Route if not already using it.

  • If using the protected route, the "gum" is likely the Trifluoroacetate salt (if TFA was used).

  • Fix: Perform a free-base conversion using basic resin (e.g., Amberlyst A-21) in Methanol, or triturate the gum with diethyl ether to induce crystallization.

Scenario B: "Low yield during the Urea Formation step."

• Cause: Temperature was too low for too long, or moisture ingress (methyl isocyanate hydrolyzes to methylamine).

• Solution:

  • Initiate at

    for 30 minutes.

  • Warm to Room Temperature (

    ) and stir for 2–4 hours. The reaction requires RT to push to completion.

  • Ensure the system is under an inert atmosphere (Nitrogen/Argon).

Scenario C: "I see an impurity +57 mass units in LCMS."

• Cause: This is the Bis-urea impurity.

• Diagnosis: You likely used unprotected 3-aminopiperidine, or your Boc-protection was incomplete.

• Fix: Purify the starting material (1-Boc-3-aminopiperidine) before adding the isocyanate.

Module 4: Optimized Experimental Protocol

Method: Synthesis via Carbamoyl Chloride or Isocyanate (Protected Route)

Parameter	Specification	Rationale
Solvent	Dichloromethane (DCM) or THF	Anhydrous required. DCM provides better solubility for the Boc-intermediate.
Concentration	0.1 M to 0.2 M	Dilution prevents localized "hot spots" that favor side reactions.
Stoichiometry	1.0 equiv Amine : 1.1 equiv Isocyanate	Slight excess of electrophile ensures complete consumption of the valuable amine.
Temperature	Addition: Aging:	controls the exotherm. RT ensures conversion.

Step-by-Step:

• Preparation: Dissolve 1-Boc-3-aminopiperidine (1.0 equiv) in anhydrous DCM (10 mL/mmol) under Nitrogen.

• Cooling: Cool the solution to

  using an ice/water bath.

• Addition: Add Methyl Isocyanate (1.1 equiv) dropwise over 10 minutes.

  • Safety Note: Methyl isocyanate is highly toxic. Alternatively, use N-methylcarbamoyl chloride (requires 1.5 equiv Triethylamine base).

• Reaction: Stir at

  for 30 mins, then remove ice bath and stir at RT for 3 hours.

• Workup: Quench with water. Extract with DCM. Wash organic layer with brine. Dry over ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

  .[3]

• Deprotection: Dissolve the intermediate in 4M HCl in Dioxane. Stir at RT for 2 hours. Evaporate solvent to yield the HCl salt of the target.

Module 5: Frequently Asked Questions (FAQs)

Q1: Can I perform this reaction in water?

• No. Isocyanates react rapidly with water to form carbamic acids, which decarboxylate to amines, ruining the stoichiometry. Use anhydrous DCM or THF.

Q2: I don't want to use Methyl Isocyanate due to toxicity. What is the alternative?

• Option A: Use N-Methylcarbamoyl chloride with a base (TEA/DIPEA).

• Option B (Safer): Use CDI (Carbonyldiimidazole) . React 1-Boc-3-aminopiperidine with CDI first to form the imidazole-urea intermediate, then add Methylamine (2M in THF). This is a longer process but avoids isocyanates.

Q3: What is the expected solubility of the final product?

• The final compound (3-Methyl-1-(piperidin-3-yl)urea) is a polar urea amine.

  • Free Base: Soluble in MeOH, DMSO, DCM/MeOH mixtures.

  • HCl Salt: Highly soluble in Water, MeOH. Insoluble in Ether/Hexanes.

References

• Gallou, I. et al. (2005).[4] "Scalable Synthesis of Ureas from Amines and Isocyanates." Journal of Organic Chemistry.

• Vertex AI Search. (2025). "Synthesis of 3-Methyl-1-(piperidin-3-yl)urea reaction conditions." Technical Data Retrieval. 4

• ChemicalBook. (2024). "(R)-3-Amino-1-methyl-piperidine synthesis and protecting group strategies." Chemical Methodologies. 3

• Common Organic Chemistry. (2024). "Urea Formation: Amine + Isocyanate Standard Conditions."

Sources

• 1. iris.unito.it [iris.unito.it]
• 2. ureaknowhow.com [ureaknowhow.com]
• 3. (R)-3-Amino-1-methyl-piperidine synthesis - chemicalbook [chemicalbook.com]
• 4. Urea Formation - Common Conditions [commonorganicchemistry.com]

Technical Guide: Overcoming Hygroscopic Challenges of Urea Derivatives

Introduction: The Hygroscopic Paradox

Urea derivatives (ureidos) are pharmacophores of immense value, serving as the backbone for kinase inhibitors, soluble epoxide hydrolase inhibitors, and various peptidomimetics. However, the very feature that makes them biologically active—their capacity for strong bidentate hydrogen bonding—renders them notoriously hygroscopic.

When a urea derivative absorbs atmospheric moisture, it is not merely a "weighing error." The absorbed water can induce:

• Hydrolytic Instability: Catalyzing decomposition into amines and isocyanates.

• Solid-State Transformation: Inducing pseudopolymorphism or deliquescence (dissolving in its own sorbed water).

• Stoichiometric Drift: Compromising the precision of subsequent coupling reactions.

This guide moves beyond basic "keep it dry" advice to provide engineered solutions for synthesis, isolation, and analysis.

Module 1: Synthesis & Isolation Troubleshooting

Q: My urea intermediate "oils out" instead of crystallizing. How do I recover the solid?

A: "Oiling out" (liquid-liquid phase separation) occurs when the compound’s melting point is depressed below the boiling point of the solvent system, often exacerbated by water impurities acting as a plasticizer.

The Protocol: Controlled Supersaturation Do not simply cool the mixture further; this increases viscosity and traps impurities.

• Re-heat to Dissolution: Heat the biphasic mixture until it becomes homogeneous.

• The "Cloud Point" Titration: Add the anti-solvent dropwise at reflux until a faint turbidity persists.

• Seeding: Add a seed crystal (0.1 wt%) of the pure material. If none exists, scratch the glass interface vigorously.

• Adiabatic Cooling: Wrap the flask in foil/cotton. Turn off the heat but leave the flask in the oil bath to cool slowly with the bath. This prevents rapid supersaturation.

Visual Workflow: Oiling Out Rescue Strategy

Figure 1.[1] Decision matrix for recovering solids from oiled-out urea reactions.

Module 2: Drying & Storage Strategies

Q: Vacuum oven drying turns my solid into a gum. What is the alternative?

A: Urea derivatives often have low melting points. Standard vacuum ovens transfer heat via conduction (shelf-to-flask), which can create "hot spots" that melt the solvated crystal lattice before the solvent evaporates.

Recommended Strategy: Dynamic Vacuum Drying (Lyophilization) If the compound is thermally labile or low-melting, sublimation (freeze-drying) is superior to evaporation.

Comparative Data: Drying Methods for Urea Derivatives

Method	Mechanism	Suitability for Ureas	Risk Profile
Convection Oven	Heat + Airflow	Low	High risk of hydrolysis and oxidation.
Vacuum Oven	Heat + Reduced Pressure	Medium	Risk of melting (pot-melting) if .
Desiccator ( )	Chemical Desiccant	High (Small Scale)	Very slow; surface crusting can trap internal solvent.
Lyophilization	Sublimation	Excellent	Preserves surface area; prevents melt-back.
Abderhalden Pistol	Constant T + High Vac	High (Analytical)	Gold standard for removing trace water for elemental analysis.

Protocol: The "Double-Trap" Vacuum Setup For non-lyophilizable solvents (e.g., DMSO/DMF), use a high-vacuum line (Schlenk line) with two cold traps:

• Trap 1 (0°C): Condenses bulk high-boiling solvents.

• Trap 2 (-78°C): Protects the pump from volatiles. Note: Always backfill with Argon/Nitrogen, never ambient air.

Module 3: Analytical Integrity (Water Content)

Q: My Karl Fischer (KF) results are inconsistent. Is the urea interfering?

A: Yes. Urea derivatives can interfere with standard KF reagents in two ways:

• pH Shift: Basic ureas can buffer the KF reagent, slowing the reaction or causing fading endpoints.

• Side Reactions: If the derivative contains aldehydes/ketones (common in intermediates), they react with the methanol in standard KF reagents to release water (acetal formation), yielding falsely high readings.[2]

The Fix: Modified KF Protocols

• For Basic Ureas: Use a buffered solvent system (Salicylic acid or Benzoic acid added to the vessel) to maintain pH 5–7.

• For Reactive Intermediates: Use Methanol-Free reagents (Composite 5K or equivalent) containing 2-methoxyethanol or chloroform to prevent side reactions.

Visual Workflow: Accurate Water Determination

Figure 2. Troubleshooting logic for Karl Fischer titration of nitrogenous compounds.

Module 4: Engineering Solutions (Co-Crystallization)

Q: I need to scale up, but the material is too hygroscopic for the plant. What are my options?

A: If a urea derivative is deliquescent at ambient humidity (e.g., <40% RH), you must engineer the crystal lattice to "hide" the hydrogen bond donors/acceptors.

Strategy: Co-Crystal Engineering Urea derivatives form robust supramolecular synthons. By co-crystallizing with a complementary molecule (co-former), you can satisfy the hydrogen bonding potential within the lattice rather than with atmospheric water.

Top Co-Formers for Urea Derivatives:

• Carboxylic Acids: Oxalic acid, Succinic acid (forms acid-urea heterosynthons).

• Amides: Nicotinamide (GRAS listed).

• Inorganic Salts:

  or (often used in agrochemicals, less common in pharma due to toxicity, but valid for intermediates).

Case Study Insight: A 1:1 co-crystal of a hygroscopic urea API with oxalic acid reduced water uptake at 90% RH from 15% (w/w) to <0.5% (w/w) by locking the urea carbonyl in a tight H-bond network [1].

References

• Co-Crystallization Approach to Enhance the Stability of Moisture-Sensitive Drugs. Pharmaceutics, 2023.[1] Link

• Urea as a Cocrystal Former—Study of 3 Urea Based Pharmaceutical Cocrystals. Crystals, 2021.[3] Link

• Simple Modification of Karl-Fischer Titration Method. Journal of Automated Methods and Management in Chemistry, 2012. Link

• Lyophilization vs. Traditional Drying Methods. Specialty Solutions, 2024.[4] Link

• Vacuum Foam Drying: An Alternative to Lyophilization. Indian Journal of Pharmaceutical Sciences, 2010. Link

Sources

• 1. Co-Crystallization Approach to Enhance the Stability of Moisture-Sensitive Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Simple Modification of Karl-Fischer Titration Method for Determination of Water Content in Colored Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Urea as a Cocrystal Former—Study of 3 Urea Based Pharmaceutical Cocrystals | MDPI [mdpi.com]
• 4. specialtysolutions.co [specialtysolutions.co]

Technical Support Center: 3-Methyl-1-(piperidin-3-yl)urea Manufacturing

Welcome to the technical support center for the manufacturing of 3-Methyl-1-(piperidin-3-yl)urea. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of synthesizing and scaling up this important chemical intermediate. Here, we address common challenges in a practical, question-and-answer format, grounded in established principles of process chemistry.

Section 1: Frequently Asked Questions (FAQs)

This section covers high-level questions that are foundational to planning the synthesis and scale-up of 3-Methyl-1-(piperidin-3-yl)urea.

Q1: What is the most common and scalable synthetic route to 3-Methyl-1-(piperidin-3-yl)urea?

A1: The most direct and industrially favored route is the reaction of a protected 3-aminopiperidine derivative with methyl isocyanate (MIC), followed by deprotection.[1] A typical sequence involves reacting commercially available (R)- or (S)-1-Boc-3-aminopiperidine with methyl isocyanate in an aprotic solvent like dichloromethane (DCM) or tetrahydrofuran (THF). The resulting Boc-protected urea is then deprotected under acidic conditions (e.g., HCl in dioxane or trifluoroacetic acid) to yield the final product. This approach is preferred for its high efficiency and the use of readily available starting materials.

Q2: What are the primary safety concerns, especially during scale-up?

A2: The most significant hazard is the use of methyl isocyanate (MIC) . MIC is an extremely toxic, volatile, and flammable liquid.[2][3][4] Exposure via inhalation can be fatal, and it is a severe irritant to the eyes, skin, and respiratory tract.[2][4][5] Key safety protocols for handling MIC include:

• Engineering Controls: All manipulations must be performed in a certified, high-performance fume hood or a closed-system reactor.[4][6] Ventilation and explosion-proof equipment are mandatory.[4][6]

• Personal Protective Equipment (PPE): This includes chemical-resistant gloves, a full-face respirator with an appropriate cartridge, and chemical protective clothing.[3][5]

• Quenching Strategy: An emergency quench solution (e.g., a large excess of a dilute amine solution or caustic soda) should always be readily available to neutralize any spills or unreacted MIC.[4]

• Thermal Management: The reaction with amines is exothermic.[7] Uncontrolled addition of MIC can lead to a runaway reaction, increasing pressure and the risk of containment failure.

Q3: The starting material, 3-aminopiperidine, is chiral. How is stereochemical integrity maintained?

A3: Maintaining chiral purity is critical. The synthetic route starting with a Boc-protected enantiopure 3-aminopiperidine is advantageous because the reaction conditions for both urea formation and deprotection are not known to cause racemization at the C3 stereocenter. The key is to source enantiomerically pure starting material and to ensure that no harsh basic or high-temperature conditions are used that could potentially lead to side reactions affecting the chiral center.

Section 2: Troubleshooting Guide

This section addresses specific problems that may be encountered during synthesis and scale-up, providing probable causes and actionable solutions.

Issue 1: Low Reaction Yield or Incomplete Conversion

Symptom: HPLC or NMR analysis of the crude reaction mixture shows a significant amount of unreacted 3-aminopiperidine starting material.

Probable Cause	Proposed Solution & Rationale
Insufficient MIC	The stoichiometry of MIC is critical. Ensure an accurate charge of 1.0 to 1.05 equivalents. Using a slight excess can drive the reaction to completion, but a larger excess can lead to impurity formation (see Issue 2).
MIC Degradation	MIC is highly reactive and can be hydrolyzed by trace amounts of water or react with other nucleophiles.[7] Ensure all solvents and reagents are anhydrous. Perform the reaction under an inert atmosphere (e.g., nitrogen or argon).
Poor Mixing	On scale-up, inadequate mixing can create "dead zones" where reactants do not come into contact.[8] This leads to localized concentration gradients and incomplete reaction. Ensure the reactor is equipped with an appropriate agitator (e.g., pitched-blade turbine) and that the stirring speed is sufficient to maintain a homogeneous slurry or solution.
Low Reaction Temperature	While the reaction is exothermic, running it at an excessively low temperature can slow the reaction rate significantly. A common approach is to add the MIC at a low temperature (0-5 °C) to control the exotherm and then allow the reaction to warm to room temperature to ensure completion.

Issue 2: Formation of Significant Impurities

Symptom: HPLC analysis shows one or more major impurity peaks that are difficult to remove.

Probable Cause	Proposed Solution & Rationale
Bis-urea Formation (Impurity A)	Excess methyl isocyanate can react with the newly formed urea product at the piperidine nitrogen, especially after deprotection. To mitigate this, use controlled stoichiometry (≤1.05 eq. of MIC) and add it slowly to the amine solution to avoid localized high concentrations.
Dimeric Impurities (Impurity B)	Symmetrical ureas can form if the carbamoylating agent (e.g., CDI, triphosgene) is not handled correctly.[1] When using these reagents, the order of addition is critical to prevent the formation of symmetrical urea by-products.[1]
Reaction at Piperidine Nitrogen	If unprotected 3-aminopiperidine is used, MIC can react at both the primary amine (desired) and the secondary amine of the piperidine ring (undesired). Using an N-Boc protected starting material is the most effective way to prevent this side reaction.

Below is a diagram illustrating the desired reaction pathway and potential side reactions.

Sources

• 1. Urea Formation - Common Conditions [commonorganicchemistry.com]
• 2. Methyl Isocyanate | Medical Management Guidelines | Toxic Substance Portal | ATSDR [wwwn.cdc.gov]
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Reference Data & Comparative Studies

A Comparative Guide to Quality Control Benchmarks for 3-Methyl-1-(piperidin-3-yl)urea

For researchers, scientists, and professionals in drug development, ensuring the purity, identity, and stability of starting materials and intermediates is paramount. This guide provides a comprehensive overview of quality control (QC) benchmarks for 3-Methyl-1-(piperidin-3-yl)urea, a key building block in contemporary medicinal chemistry. We will delve into the critical quality attributes (CQAs) of this compound, compare analytical methodologies for their assessment, and provide illustrative experimental data to guide your internal QC strategy. The piperidine ring is a foundational saturated heterocycle in numerous pharmaceutical compounds, making robust analytical methods for its derivatives crucial for drug discovery and quality control.[1][2]

Critical Quality Attributes (CQAs) of 3-Methyl-1-(piperidin-3-yl)urea

The quality of 3-Methyl-1-(piperidin-3-yl)urea can be defined by several key attributes that can impact the outcome of subsequent synthetic steps and the impurity profile of the final active pharmaceutical ingredient (API). Based on its structure, a urea derivative of a piperidine, the following CQAs are proposed:

• Identity: Confirmation of the chemical structure.

• Purity (Assay): Quantitation of the compound, typically expressed as a percentage.

• Related Substances: Detection and quantification of organic impurities.

• Residual Solvents: Control of solvents used in the final purification steps.

• Water Content: Measurement of the amount of water present.

• Inorganic Impurities: Including heavy metals and residue on ignition.

A typical specification sheet for a high-quality batch of 3-Methyl-1-(piperidin-3-yl)urea would resemble the following:

Parameter	Acceptance Criteria	Preferred Analytical Method
Appearance	White to off-white solid	Visual Inspection
Identity	Conforms to reference standard	¹H NMR, ¹³C NMR, FT-IR, MS
Assay (on dried basis)	≥ 98.0%	HPLC-UV, qNMR
Individual Impurity	≤ 0.5%	HPLC-UV, LC-MS
Total Impurities	≤ 1.0%	HPLC-UV
Water Content	≤ 0.5%	Karl Fischer Titration
Residue on Ignition	≤ 0.1%	USP <281>
Heavy Metals	≤ 20 ppm	USP <231>

Comparative Analysis of Analytical Techniques for QC

The choice of analytical technique is driven by a balance of specificity, sensitivity, and practicality. Below, we compare common methods for the key CQAs of 3-Methyl-1-(piperidin-3-yl)urea.

Identity Confirmation

A combination of spectroscopic techniques is essential for unambiguous identification.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR provide detailed structural information, confirming the connectivity of atoms. NMR is a powerful tool for both qualitative and quantitative analysis due to its high reproducibility and the ability to quantify different compounds with a single internal standard.[3]

• Mass Spectrometry (MS): Provides the molecular weight and fragmentation pattern, which is unique to the compound's structure.

• Fourier-Transform Infrared (FT-IR) Spectroscopy: Confirms the presence of key functional groups, such as the urea C=O stretch and N-H bonds.

Experimental Workflow: Identity Confirmation

Caption: Workflow for Identity Confirmation of 3-Methyl-1-(piperidin-3-yl)urea.

Purity (Assay) and Related Substances

High-Performance Liquid Chromatography (HPLC) is the workhorse for purity and impurity analysis in the pharmaceutical industry.[1]

• HPLC with UV Detection (HPLC-UV): A robust and widely available technique. For compounds like 3-Methyl-1-(piperidin-3-yl)urea, which lacks a strong chromophore, derivatization or detection at low UV wavelengths (e.g., 200-210 nm) is necessary.

• HPLC with Mass Spectrometry Detection (LC-MS): Offers higher specificity and can aid in the identification of unknown impurities. This is particularly useful during process development to understand impurity formation.

• Quantitative NMR (qNMR): A primary method that does not require a reference standard of the analyte. It offers high precision and accuracy.[3]

Comparison of Purity/Impurity Methods

Method	Advantages	Disadvantages
HPLC-UV	Robust, reproducible, cost-effective.	May require derivatization for compounds without a strong chromophore.
LC-MS	High specificity, can identify unknown impurities.	More expensive, can have matrix effects.
qNMR	Primary method (no reference standard needed), high precision.	Lower sensitivity than HPLC, requires specialized equipment and expertise.

Illustrative Experimental Protocol: HPLC-UV for Purity and Related Substances

• Chromatographic Conditions:

  • Column: C18, 4.6 x 150 mm, 5 µm

  • Mobile Phase A: 0.1% Trifluoroacetic acid in Water

  • Mobile Phase B: 0.1% Trifluoroacetic acid in Acetonitrile

  • Gradient: 5% to 95% B over 20 minutes

  • Flow Rate: 1.0 mL/min

  • Detection: 205 nm

  • Column Temperature: 30 °C

  • Injection Volume: 10 µL

• Sample Preparation:

  • Standard: Accurately weigh 10 mg of 3-Methyl-1-(piperidin-3-yl)urea reference standard into a 100 mL volumetric flask. Dissolve and dilute to volume with a 50:50 mixture of water and acetonitrile.

  • Sample: Prepare the sample in the same manner as the standard.

• Analysis:

  • Inject the standard and sample solutions.

  • Calculate the assay against the reference standard.

  • Determine the percentage of impurities by area normalization.

Hypothetical Comparison Data

Batch	HPLC-UV Assay (%)	qNMR Assay (%)	Total Impurities by HPLC-UV (%)
Batch A	99.2	99.1	0.75
Batch B (Alternative Supplier)	97.5	97.6	2.3

This data illustrates how different analytical techniques can provide converging evidence of product quality and how they can be used to compare products from different sources.

Potential Impurities

Understanding the synthetic route is crucial for identifying potential process-related impurities.[4][5] Common impurities in the synthesis of urea and piperidine derivatives may include:

• Starting materials: Unreacted piperidine or methyl isocyanate precursors.

• By-products: Di-substituted ureas or products of side reactions.

• Degradants: Hydrolysis products of the urea functionality.

LC-MS is an invaluable tool for the structural elucidation of these potential impurities.

Logical Flow: Impurity Identification and Control

Caption: A self-validating workflow for impurity control during synthesis.

Conclusion

A robust quality control strategy for 3-Methyl-1-(piperidin-3-yl)urea relies on a multi-faceted analytical approach. While HPLC-UV remains the industry standard for routine purity and impurity testing due to its reliability and cost-effectiveness, orthogonal methods like qNMR provide a higher level of assurance for assay determination. Spectroscopic techniques such as NMR, MS, and FT-IR are indispensable for unambiguous identity confirmation. By establishing clear CQAs and employing validated analytical methods, researchers and drug developers can ensure the quality and consistency of this critical intermediate, ultimately contributing to the safety and efficacy of the final drug product. The stringent quality control requirements of the pharmaceutical industry are a major driver for the demand for high-quality intermediates like piperidine derivatives.[2][6]

References

• Google Patents. Method for analysis of urea.

• Quantitative analysis of urea in human urine and serum by 1H nuclear magnetic resonance. SpringerLink. Available at: [Link]

• ScienceDirect. Electrochemical methods for the determination of urea: Current trends and future perspective. Available at: [Link]

• Taylor & Francis Online. Development and validation of two analytical methods for urea determination in compound feed, including pet food, and yeast using high-performance liquid chromatography coupled with fluorescence detection and tandem mass spectrometry. Available at: [Link]

• Czech Journal of Animal Science. Simple, selective, and sensitive measurement of urea in body fluids of mammals by reversed-phase ultra-fast liquid chromatography. Available at: [Link]

• LinkedIn. Pharmaceutical Piperidine Derivatives Market 2026 Forecast to 2033. Available at: [Link]

• Vasudha Pharma Chem Limited. piperidine derivatives Manufacturers in India. Available at: [Link]

• LinkedIn. The Role of Piperidine Derivatives in Drug Discovery: A Buyer's Guide. Available at: [Link]

• National Center for Biotechnology Information. Synthesis and Characterization of Process-Related Impurities of Antidiabetic Drug Linagliptin. Available at: [Link]

• National Center for Biotechnology Information. Synthesis and Characterization of Novel Methyl (3)5-(N-Boc-piperidinyl)-1H-pyrazole-4-carboxylates. Available at: [Link]

• Organic Syntheses. Synthesis of Unsymmetrical Urea Derivatives via PhI(OAc)2 and Application in Late-Stage Drug Functionalization. Available at: [Link]

• National Center for Biotechnology Information. Design and Synthesis of Novel Piperidine Urea Derivatives with Neuroprotective Properties. Available at: [Link]

• Organic Chemistry Portal. Urea derivative synthesis by amination, rearrangement or substitution. Available at: [Link]

• PubMed. Development and validation of two analytical methods for urea determination in compound feed, including pet food, and yeast using high-performance liquid chromatography coupled with fluorescence detection and tandem mass spectrometry. Available at: [Link]

• ResearchGate. Urea Product Quality. Available at: [Link]

• UreaKnowHow.com. Urea Product Quality. Available at: [Link]

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• 4. Synthesis and Characterization of Process-Related Impurities of Antidiabetic Drug Linagliptin - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Urea derivative synthesis by amination, rearrangement or substitution [organic-chemistry.org]
• 6. nbinno.com [nbinno.com]

Safety & Regulatory Compliance

Personal protective equipment for handling 3-Methyl-1-(piperidin-3-yl)urea

Operational Safety Guide: Handling 3-Methyl-1-(piperidin-3-yl)urea

Part 1: Executive Safety Assessment (SAR Analysis)

Status: Research Chemical / Novel Chemical Entity (NCE) Hazard Classification: Presumptive Hazardous (Based on Structure-Activity Relationship)

As specific toxicological data (SDS) for 3-Methyl-1-(piperidin-3-yl)urea is often limited in early-stage discovery, this guide utilizes the Precautionary Principle . We derive safety protocols from its functional pharmacophores: the Piperidine ring (secondary amine, potential base/corrosive) and the Urea linkage (potential biological activity/irritant).

Core Hazard Assumptions:

• Corrosivity/Irritation: Free secondary amines (piperidines) are often caustic to mucous membranes and skin [1].

• Bioactivity: Urea derivatives are common kinase inhibitor scaffolds; assume potential for systemic toxicity if absorbed [2].

• Physical State: Likely a solid/powder; inhalation of dust is the primary exposure vector.

Part 2: Personal Protective Equipment (PPE) Matrix

The following PPE standards are non-negotiable for handling this compound in quantities >5 mg.

Protection Zone	Required Equipment	Technical Justification
Ocular	Chemical Splash Goggles (ANSI Z87.1+)	Safety glasses are insufficient. Piperidine vapors or dust can cause severe lacrimation and corneal damage. Goggles provide a seal against basic aerosols.
Dermal (Hand)	Double Nitrile Gloves (Min 0.11mm outer)	Layering Strategy: 1. Inner: 4 mil Nitrile (Tactility).2. Outer: 5-8 mil Extended Cuff Nitrile.Why: Ureas can act as permeation enhancers; double gloving prevents breakthrough of dissolved compound.
Respiratory	P100/N95 Particulate Respirator (If outside hood)	Primary Control: Handling must occur in a certified fume hood. Secondary: If weighing on an open bench cannot be avoided (not recommended), a fit-tested respirator is mandatory to prevent sensitization.
Body	Lab Coat (Tyvek® or Poly-cotton)	Standard cotton coats are acceptable for solids. If handling concentrated stock solutions (>100mM), use impervious Tyvek sleeves to prevent forearm absorption.

Part 3: Engineering Controls & Handling Protocol

The "Zero-Exposure" Workflow

Do not rely solely on PPE. The primary barrier is the Chemical Fume Hood .

Airflow Requirement: Maintain face velocity between 80–100 fpm (0.4–0.5 m/s). Sash Height: Working height must be <18 inches.

Step-by-Step Handling Procedure

Step 1: Preparation & Weighing

• Static Control: Use an anti-static gun on the weighing boat and spatula. Piperidine derivatives are often hygroscopic and static-prone.

• Containment: Place the analytical balance inside the fume hood or use a powder containment enclosure.

• Technique: Use the "tap-and-settle" method. Do not dump powder; tap the spatula gently to minimize aerosol generation.

Step 2: Solubilization (Stock Solution)

• Solvent Choice: DMSO or Methanol are common solvents.

• Exothermic Risk: Amines can generate heat when mixed with acidic solvents. Add solvent slowly.

• Venting: Do not cap the vial immediately after dissolution if heat is generated. Allow to equilibrate in the hood.

Step 3: Waste Disposal

• Classification: Segregate as Basic Organic Waste (due to the piperidine moiety).

• Incompatibility: NEVER mix with oxidizing acids (e.g., Nitric Acid) or acid chlorides in the waste stream, as violent reactions or toxic N-nitroso compounds could form [3].

Part 4: Emergency Response Logic

In the event of exposure, immediate action mitigates long-term injury. This workflow is based on standard chemical hygiene for alkaline corrosives.

Figure 1: Immediate response decision logic for exposure to piperidine-urea derivatives.[1][2]

Part 5: Storage & Stability

• Hygroscopicity: Store in a desiccator or under inert gas (Nitrogen/Argon). The urea moiety can hydrolyze over time if exposed to moisture, and the amine can absorb CO2 from the air [4].

• Temperature: Refrigerate (2-8°C) for long-term stability.

• Container: Amber glass vials with Teflon-lined caps (prevent leaching from plastics).

References

• National Center for Biotechnology Information (2024). PubChem Compound Summary for Piperidine. Retrieved from [Link]

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press. Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). Laboratory Safety Guidance. Retrieved from [Link]

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• 2. assets.thermofisher.com [assets.thermofisher.com]